Lactic Acid

• IUPAC Name: 2-hydroxypropanoic acid
• InChI: InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• InChI Key: JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)O
• Molecular Formula: C3H6O3, Array, HC3H5O3
• Related CAS: 26100-51-6
• DSSTOX Substance ID: DTXSID7023192
• Molecular Weight: 90.08 g/mol
• Physical Description: Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals., Liquid, Colourless or yellowish, nearly odourless, syrupy liquid to solid, Thick liquid or crystals, colorless to yellow; mp = 17 deg C; [ICSC], VISCOUS COLOURLESS-TO-YELLOW LIQUID OR COLOURLESS-TO-YELLOW CRYSTALS., colourless to yellow hygroscopic crystals becoming syrupy liquid; odourless
• Boiling Point: 122 °C at 15 mm Hg
• Flash Point: 113 °C (235 °F) - closed cup, 110 °C c.c.
• Solubility: Completely soluble in water, Miscible with water, Completely soluble in ethanol, diethyl ether, and other organic solvents which are miscible with water. It is virtually insoluble in benzene and chloroform., Miscible with glycerol, Soluble in alcohol and furfurol; slightly soluble in ether; insoluble in chloroform, petroleum ether, carbon disulfide. Miscible with alcohol-ether solution., Solubility in water: miscible, miscible with water, glycerol, glycols, oils, miscible at room temperature (in ethanol)
• Density: 1.2 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.2060 g/cu cm at 21 °C, Relative density (water = 1): 1.2, 1.200-1.209
• Vapor Pressure: 0.08 [mmHg], 0.0813 mm Hg at 25 °C
• Color/Form: Crystals (melt at 16.8 °C), Yellow to colorless crystals or syrupy 50% liquid, Viscous, colorless to yellow liquid or colorless to yellow crystals
• CAS No.: 50-21-5, 598-82-3, 26100-51-6
• Melting Point: 16.8 °C, Crystals from ether and isopropyl ether; melting point = 52.8 °C; pK = 3.83; soluble in water, alcohol, acetone, ether, glycerol; practically insoluble in chloroform. /D-lactic acid/, Crystals from acetic acid or chloroform; melting point = 53 °C; pK = 3.79 at 25 °C. /L-lactic acid/, 17 °C

Description

Lactic acid (2-hydroxypropanoic acid) is a fundamental hydroxycarboxylic acid with significant utility across diverse scientific disciplines. In biomedical research, it serves as a critical metabolite in the study of cellular energetics, particularly regarding the Warburg effect in cancer metabolism, where rapidly proliferating cells exhibit high rates of glycolysis followed by this compound fermentation even in the presence of oxygen. Its role extends to immunology, where this compound is recognized as a key signaling molecule and immune modulator, influencing macrophage polarization and T-cell function within the tumor microenvironment. Furthermore, this compound is indispensable in industrial biotechnology as a monomer for the synthesis of polythis compound (PLA), a biodegradable polymer, and as a platform chemical in green chemistry initiatives. In cell culture, it is a component of media and a marker for metabolic analysis. Its mechanism of action is multifaceted, involving acidification of the extracellular milieu, inhibition of histone deacetylases (HDACs), and activation of the G-protein-coupled receptor HCAR1 (GPR81), which regulates lipid metabolism and angiogenesis. This reagent is provided in high purity to ensure reliability and reproducibility in these advanced research applications, offering scientists a versatile tool for probing metabolic pathways, signaling networks, and bioprocess development.

Metabolic Pathways and Regulation of Lactic Acid

Glycolysis and Lactate (B86563) Dehydrogenase (LDH) Activity

The formation of lactate is intrinsically linked to glycolysis, the metabolic pathway that breaks down glucose to produce energy. Under certain cellular conditions, the end-product of glycolysis, pyruvate (B1213749), is diverted towards lactate production in a reaction catalyzed by the enzyme lactate dehydrogenase (LDH). wikipedia.org

The reaction mechanism follows an ordered sequence where the coenzyme NADH must bind to LDH before the substrate, pyruvate, can bind. uwec.edu The subsequent transfer of the hydride ion is rapid, leading to the formation of lactate and NAD+. uwec.edu

A primary and critical function of converting pyruvate to lactate is the regeneration of the oxidized form of nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+). wikipedia.orgnih.govwikipedia.org NAD+ is an essential coenzyme that acts as an electron acceptor in the glyceraldehyde-3-phosphate dehydrogenase step of glycolysis. nih.govquora.com Without a continuous supply of NAD+, this crucial step in glycolysis would halt, thereby stopping ATP production. quora.comyoutube.com

Under anaerobic conditions, the electron transport chain, which is the primary site for NADH re-oxidation to NAD+ in the presence of oxygen, cannot function. tutorchase.com Therefore, the reduction of pyruvate to lactate serves as an alternative and rapid mechanism to oxidize NADH back to NAD+, allowing glycolysis to continue providing ATP to the cell. aatbio.comwikipedia.orgwikipedia.org This process maintains the cellular NAD+/NADH ratio, which is a critical regulator of metabolic flux. nih.govnih.govnih.gov By ensuring the availability of NAD+, the LDH reaction sustains a high rate of glycolysis (glycolytic flux) when energy demand exceeds the capacity of aerobic respiration. nih.govnih.gov

Lactate Shuttles and Transport Mechanisms

The movement of lactate within and between cells is a highly regulated process facilitated by specific transporters and shuttle systems. This dynamic distribution underscores lactate's role as a systemic fuel source and metabolic buffer.

The transport of lactate across biological membranes is primarily mediated by a family of proteins known as monocarboxylate transporters (MCTs). wikipedia.orgnih.govcapes.gov.br These proteins function as proton-linked symporters, meaning they transport one molecule of lactate along with one proton across the cell membrane. nih.govnih.gov This co-transport is stereoselective for L-lactate. nih.govnih.gov

There are 14 identified MCT isoforms in the solute carrier 16 (SLC16) family, with MCT1 through MCT4 being the most extensively studied for their role in transporting monocarboxylates like lactate, pyruvate, and ketone bodies. wikipedia.orgnih.gov These transporters are predicted to have a structure consisting of 12 transmembrane helices with both the N- and C-termini located within the cytoplasm. nih.gov For MCTs 1-4 to be active and correctly located on the plasma membrane, they require an association with an ancillary glycoprotein, either basigin or embigin. nih.gov

The expression and characteristics of different MCT isoforms are tailored to the metabolic needs of specific tissues. drugbank.com

Transporter	Tissue Distribution	Substrate Affinity (Km for L-lactate)	Primary Function
MCT1	Expressed in almost all tissues, especially oxidative muscle fibers (Type I), heart, and brain. nih.govnih.gov	Low (3-5 mM) nih.gov	Primarily lactate uptake for oxidation as a respiratory fuel. nih.govtaylorandfrancis.com
MCT2	Mainly located in the brain, kidney, liver, and testis. nih.gov	Very Low (~0.7 mM) nih.gov	High-affinity lactate uptake. nih.gov
MCT4	Predominantly in highly glycolytic tissues like white skeletal muscle fibers (Type IIb) and astrocytes; also in tumor cells. nih.govnih.govjst.go.jp	High (~34 mM)	Primarily lactate efflux (removal) from cells producing large amounts of lactate. taylorandfrancis.com

The concept of "lactate shuttles" describes the movement of lactate between different cellular and tissue compartments. nih.govwikipedia.org This hypothesis posits that lactate is a key vehicle for distributing carbohydrate-derived energy throughout the body. bohrium.comresearchgate.net

Intracellular Lactate Shuttle: This shuttle involves the movement of lactate from the cytosol, where it is produced during glycolysis, into the mitochondria of the same cell. nih.govresearchgate.net Mitochondria contain their own lactate dehydrogenase (mLDH) and monocarboxylate transporters (mMCT), allowing them to take up and oxidize lactate to pyruvate. nih.govbohrium.comresearchgate.net This pyruvate can then enter the Krebs cycle for complete oxidation, making lactate a direct fuel for mitochondrial respiration. nih.govwikipedia.org This process is a key component of lactate disposal, especially during exercise. nih.govresearchgate.net

Extracellular (Cell-to-Cell) Lactate Shuttle: This involves the transport of lactate out of a "producer" cell and into a "consumer" cell. wikipedia.org For instance, lactate produced in highly glycolytic fast-twitch muscle fibers can be released into the bloodstream and taken up by adjacent slow-twitch oxidative muscle fibers or by the heart, both of which are well-equipped to use lactate as an oxidative fuel. nih.govresearchgate.net This intercellular shuttle system allows for metabolic cooperation between different tissues. nih.gov

Cori Cycle and Hepatic Gluconeogenesis from Lactate

The Cori cycle, named after its discoverers Carl and Gerty Cori, is a prime example of an intercellular lactate shuttle that links muscle and liver metabolism. wikipedia.orgck12.org This cycle is particularly important during periods of intense exercise or fasting to maintain glucose homeostasis. thebloodproject.comfiveable.me

The steps of the Cori cycle are as follows:

During anaerobic glycolysis in skeletal muscle, glucose is converted to lactate. ck12.org

This lactate is released from the muscle cells and transported via the bloodstream to the liver. wikipedia.orgck12.org

In the liver, lactate is taken up and converted back into pyruvate by lactate dehydrogenase. wikipedia.orggpnotebook.com

This pyruvate then enters the gluconeogenesis pathway, a process that synthesizes new glucose. thebloodproject.comwikipedia.org This process is energy-dependent, consuming ATP. ck12.org

The newly formed glucose is released from the liver into the bloodstream. ck12.org

This glucose can then be taken up by the muscles and other tissues to be used for energy or stored as glycogen, thus completing the cycle. wikipedia.orgck12.org

Location	Process	Conversion
Muscle	Anaerobic Glycolysis	Glucose → 2 Pyruvate → 2 Lactate
Blood	Transport	Lactate travels from muscle to liver
Liver	Gluconeogenesis	2 Lactate → 2 Pyruvate → Glucose
Blood	Transport	Glucose travels from liver to muscle

Hepatic gluconeogenesis from lactate is a critical pathway for maintaining blood glucose levels, as lactate is quantitatively one of the largest sources of substrate for this process. wikipedia.org The liver and, to a lesser extent, the kidneys are the primary sites of gluconeogenesis. wikipedia.orgteachmephysiology.com This pathway is not simply the reverse of glycolysis, as it bypasses the irreversible steps of glycolysis using a distinct set of enzymes. teachmephysiology.com The rate of gluconeogenesis from lactate can be limited by the delivery of lactate to the liver. physiology.org This metabolic loop prevents the potentially harmful accumulation of lactate in the blood (lactic acidosis) and efficiently recycles the carbon skeletons of lactate to regenerate glucose. thebloodproject.comfiveable.me

Metabolic Interconnections with Other Biomolecules

Lactic acid, far from being a simple metabolic waste product, is a key player in the intricate network of cellular metabolism, with significant connections to the metabolism of glucose, fatty acids, and amino acids.

This compound and glucose metabolism are deeply intertwined. During periods of high energy demand and insufficient oxygen, such as intense exercise, cells shift to anaerobic glycolysis to produce ATP. In this process, glucose is broken down into pyruvate, which is then converted to lactate. droracle.ai This lactate can be transported to the liver and, through the Cori cycle, be converted back into glucose, which can then be returned to the muscles for energy. droracle.aiyoutube.com Recent studies have shown that lactate is a normal product of carbohydrate metabolism, appearing in the bloodstream even before glucose after a meal, highlighting its role as a major energy carrier. berkeley.edu

The "reverse Warburg effect" observed in some cancer environments further illustrates this connection. In this scenario, cancer-associated stromal cells undergo aerobic glycolysis, producing and secreting lactate. This lactate is then taken up by cancer cells and used as an energy source. nih.gov This metabolic symbiosis underscores the flexibility and importance of lactate as a fuel.

Interactive Table: Key Aspects of Lactate and Glucose Interconnection

Feature	Description
Cori Cycle	A metabolic pathway where lactate produced by anaerobic glycolysis in muscles is transported to the liver and converted back to glucose. droracle.aiyoutube.com
Anaerobic Glycolysis	The metabolic pathway that converts glucose to lactate in the absence of sufficient oxygen, generating a small amount of ATP. droracle.ai
"Reverse Warburg Effect"	A phenomenon where stromal cells produce lactate via aerobic glycolysis, which is then used as fuel by cancer cells. nih.gov
Lactate as a Fuel	Lactate serves as a significant energy source, not just a waste product, and is readily interconverted with glucose. berkeley.edu

Lactate also plays a significant role in modulating fatty acid metabolism. It can influence lipolysis (the breakdown of fats) and lipogenesis (the synthesis of fats) through various signaling pathways. nih.gov For instance, lactate can bind to the G protein-coupled receptor 81 (GPR81), also known as Hydroxycarboxylic acid receptor 1 (HCA1), which can inhibit lipolysis in adipose tissue. nih.govphysiology.org

However, the effect of lactate on fatty acid metabolism is complex and can be concentration-dependent. nih.gov While it may inhibit fat breakdown in some contexts, studies have also shown that lactate can promote fatty acid oxidation in skeletal muscle, particularly in the context of exercise and in diet-induced obesity. physiology.orgphysiology.org This is achieved by enhancing mitochondrial oxidative capacity and the activity of key enzymes involved in fat oxidation. physiology.org This dual role highlights lactate's ability to act as a metabolic regulator, shifting the balance between fat storage and utilization based on the physiological state of the organism.

Interactive Table: Lactate's Influence on Fatty Acid Metabolism

Tissue/Process	Effect of Lactate	Mechanism
Adipose Tissue	Inhibits lipolysis	Binds to HCA1/GPR81 receptor, reducing cAMP levels and inhibiting hormone-sensitive lipase. nih.govphysiology.org
Skeletal Muscle	Promotes fatty acid oxidation	Enhances mitochondrial oxidative capacity and activity of enzymes like carnitine palmitoyltransferase 1 (CPT1). physiology.orgphysiology.org
Liver	Promotes fatty acid mobilization and oxidation	Activates CPT1a through HCA1 signaling. physiology.org

The metabolism of this compound is also interconnected with that of amino acids. Certain amino acids can be degraded during anaerobic fermentation to produce this compound. mdpi.com For example, studies have shown that the addition of cysteine can increase the production of this compound during the fermentation of food waste by enriching the population of Lactobacillus and enhancing the activity of lactate dehydrogenase. mdpi.com

Furthermore, interactions between different strains of this compound bacteria can be mediated by peptides, particularly those containing branched-chain amino acids (BCAAs). frontiersin.org Some this compound bacteria are auxotrophic for certain amino acids, meaning they cannot synthesize them and must obtain them from their environment. conicet.gov.ar In co-cultures, proteolytic strains can break down proteins into peptides and amino acids, which can then be utilized by non-proteolytic strains, demonstrating a form of nutritional cross-feeding. frontiersin.orgnih.gov This interplay is crucial in various fermented food products. frontiersin.orgnih.gov The conversion of pyruvate, the precursor to lactate, can also involve amino acids. For instance, pyruvate can react with glutamate (B1630785) to form alanine, a process that links carbohydrate and amino acid metabolism. youtube.com

Oxygen Availability and Metabolic Switching

The availability of oxygen is a critical determinant of the metabolic fate of pyruvate and, consequently, the production of this compound. Cells can switch between aerobic and anaerobic metabolism based on oxygen levels, a process that has significant implications in both normal physiology and disease states.

When oxygen supply to tissues is insufficient to meet metabolic demands, a state known as hypoxia, cells switch from aerobic respiration to anaerobic glycolysis to generate ATP. droracle.aiacutecaretesting.org In this pathway, glucose is converted to pyruvate, and in the absence of oxygen, pyruvate is reduced to lactate by the enzyme lactate dehydrogenase. droracle.ainih.gov This process regenerates NAD+ from NADH, which is essential for glycolysis to continue. nih.gov

This metabolic shift is a crucial survival mechanism that allows cells to continue producing energy, albeit less efficiently, during periods of oxygen deprivation. droracle.ai Conditions such as intense exercise, shock, and severe illness can lead to tissue hypoxia and a subsequent increase in lactate production. droracle.aiacutecaretesting.orgmedscape.com While often associated with pathology, the production of lactate under anaerobic conditions is a normal physiological response to maintain energy homeostasis. berkeley.edu However, it is important to note that high blood lactate levels are not always indicative of tissue hypoxia, as increased aerobic glycolysis can also contribute to hyperlactacidemia. nih.gov

A fascinating metabolic phenomenon known as the Warburg effect, or aerobic glycolysis, is observed in many cancer cells and other proliferating cells. nih.govsigmaaldrich.com These cells exhibit a high rate of glycolysis and convert a large portion of glucose to lactate, even in the presence of sufficient oxygen. sigmaaldrich.comresearchgate.net This is in contrast to normal differentiated cells, which primarily rely on mitochondrial oxidative phosphorylation for energy production when oxygen is available. nih.gov

While aerobic glycolysis is less efficient in terms of ATP production per molecule of glucose compared to oxidative phosphorylation, it is thought to provide a metabolic advantage for rapidly proliferating cells. nih.govsigmaaldrich.com This pathway allows for the rapid uptake and incorporation of nutrients into the biomass, such as nucleotides, amino acids, and lipids, which are required for cell growth and division. nih.gov The lactate produced by cancer cells can also be exported to the microenvironment, contributing to an acidic milieu that can promote tumor invasion and suppress the anti-tumor immune response. nih.govquizlet.com

Interactive Table: Comparison of Metabolic States

Feature	Anaerobic Metabolism	Aerobic Glycolysis (Warburg Effect)
Oxygen Requirement	Occurs in the absence or low levels of oxygen. droracle.ai	Occurs even in the presence of oxygen. sigmaaldrich.com
Primary Cell Type	Muscle cells during intense exercise, hypoxic tissues. droracle.ai	Cancer cells, rapidly proliferating cells. nih.govsigmaaldrich.com
ATP Yield per Glucose	Low (2 ATP). nih.gov	Low (2 ATP from glycolysis). nih.gov
Lactate Production	High. droracle.ai	High. sigmaaldrich.com
Primary Purpose	Rapid ATP production for survival in low oxygen. droracle.ai	Supports biosynthesis and rapid cell proliferation. nih.govsigmaaldrich.com

Physiological Roles of Lactic Acid

Energy Substrate and Metabolic Fuel

Lactate (B86563) is a crucial metabolic fuel, readily shuttled throughout the body to bridge glycolysis and oxidative phosphorylation between different cells and even intracellular compartments. nih.govberkeley.edu Its turnover rate surpasses that of glucose and other energy carriers, establishing it as a primary source of carbon for energy production. oup.com This challenges the outdated notion that lactate is simply a byproduct of anaerobic metabolism. pfizer.comclevelandclinic.org Instead, it is a versatile fuel source preferred by several key tissues, including the brain, skeletal muscle, and heart. berkeley.eduyoutube.com

The brain's immense energy requirements are met in part by a sophisticated metabolic partnership between astrocytes and neurons, described by the Astrocyte-Neuron Lactate Shuttle (ANLS) hypothesis. nih.govresearchgate.netnih.gov According to this model, astrocytes, a type of glial cell, play a central role in fueling neuronal activity. During periods of increased neuronal activation, there is a surge in the release of the neurotransmitter glutamate (B1630785). researchgate.netfrontiersin.org

Astrocytes take up this glutamate, a process that stimulates their uptake of glucose from nearby capillaries and triggers glycolysis. researchgate.netfrontiersin.orgneurology.org Within the astrocyte, glucose is converted to pyruvate (B1213749) and then to lactate by the enzyme lactate dehydrogenase-5 (LDH5). neurology.org This astrocyte-derived lactate is then released into the extracellular space and transported into neurons via specific protein carriers. nih.govneurology.org

This transport is facilitated by a family of monocarboxylate transporters (MCTs). Astrocytes primarily express MCT1 and MCT4 to export lactate, while neurons express the high-affinity transporter MCT2, which is well-suited for lactate uptake. researchgate.netnih.govneurology.orgmdpi.com Once inside the neuron, lactate is converted back to pyruvate by lactate dehydrogenase-1 (LDH1). neurology.org This pyruvate then enters the mitochondria to fuel the tricarboxylic acid (TCA) cycle and oxidative phosphorylation, generating a substantial amount of adenosine (B11128) triphosphate (ATP) to meet the high energy demands of synaptic transmission and other neuronal functions. neurology.orgfrontiersin.org Research indicates that the brain can utilize circulating lactate, sometimes in preference to glucose, highlighting its critical role as a neuronal energy substrate. berkeley.edunih.gov

Skeletal muscle is both a primary producer and a major consumer of lactate, particularly during physical exercise. nih.govmdpi.com During intense activity, when energy demand is high, some muscle fibers metabolize glucose through glycolysis to produce pyruvate at a rate that exceeds the capacity of mitochondrial oxidation. nih.gov This excess pyruvate is converted to lactate.

This process serves two key functions: it rapidly regenerates nicotinamide (B372718) adenine (B156593) dinucleotide (NAD+), which is essential for glycolysis to continue, and it produces lactate that can be used as a fuel. nih.gov The produced lactate is not a waste product responsible for muscle fatigue. pfizer.comnih.gov Instead, it is an important energy source.

Lactate can be utilized in several ways:

Intracellular Shuttle : A significant portion of the lactate produced within a muscle fiber can be taken up and oxidized by the mitochondria within that same cell. nih.gov

Intercellular Shuttle : Lactate can be transported out of the glycolytic (fast-twitch) muscle fibers that produce it and taken up by adjacent oxidative (slow-twitch) muscle fibers, which are rich in mitochondria and well-equipped to use lactate as fuel. nih.gov

Cori Cycle : Lactate can be released into the bloodstream and transported to the liver, where it is converted back into glucose through gluconeogenesis. mdpi.com

The movement of lactate across muscle cell membranes is managed by monocarboxylate transporters, primarily MCT4 for exporting lactate from glycolytic fibers and MCT1 for importing it into oxidative fibers. nih.gov

The heart is an organ with exceptionally high and continuous energy demands to support its pumping function. nih.gov It exhibits significant metabolic flexibility, capable of using various substrates for ATP production, including fatty acids, glucose, ketones, and notably, lactate. nih.govcvphysiology.com The heart is one of the body's most avid consumers of lactate, and under certain conditions, such as during exercise, it becomes the preferred fuel source over glucose. berkeley.edunih.govfrontiersin.org

Circulating lactate, largely produced by skeletal muscles during exertion, is readily taken up by cardiomyocytes from the blood. frontiersin.orgyoutube.com Once inside the heart muscle cells, lactate is efficiently converted to pyruvate, which then enters the mitochondrial Krebs cycle to generate large quantities of ATP through aerobic respiration. nih.govyoutube.com The heart's high density of mitochondria and rich blood supply ensure that its metabolism is almost entirely aerobic under normal physiological conditions, making it perfectly suited to use lactate as a primary energy source while producing very little lactate itself. quora.com

Cellular Signaling Molecule

Beyond its role as an energy currency, lactate functions as a crucial signaling molecule, sometimes referred to as a "lactormone," that can influence cellular and tissue functions. nih.govnih.govmdpi.com This signaling activity is independent of its metabolic fate and allows lactate to regulate a variety of biological processes. nih.govoup.com

A key mechanism for lactate's signaling function is through its interaction with a specific cell-surface receptor, GPR81, also known as Hydroxycarboxylic Acid Receptor 1 (HCAR1). neurology.orgaai.orgnih.gov GPR81 is a G-protein coupled receptor that is activated by physiological concentrations of lactate. nih.gov

The binding of lactate to GPR81 activates an associated inhibitory G-protein (Gi). nih.govnih.gov This activation leads to the inhibition of the enzyme adenylyl cyclase, which in turn decreases the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP). nih.gov This signaling cascade has been identified in various tissues, including:

Adipose Tissue : Where it inhibits lipolysis (the breakdown of fat). neurology.org

Brain : Where it acts as a metabolic sensor, helping to couple neuronal activity with blood flow and energy metabolism. nih.gov

Skeletal Muscle : Where it may function as an autocrine signaling molecule, particularly in type II (glycolytic) muscle fibers where GPR81 expression is high. nih.gov

Through GPR81 and other potential mechanisms, lactate signaling plays a significant role in intercellular and inter-organ communication, influencing a range of physiological responses. nih.govnih.gov This communication is vital for maintaining homeostasis.

For instance, lactate is an important regulator of the immune system. At sites of inflammation where lactate levels are often elevated, it can inhibit the motility of certain immune cells, such as T cells, potentially influencing the duration and intensity of an inflammatory response. nih.govnih.gov By acting as a signaling molecule, lactate contributes to processes like anti-inflammation and wound healing. nih.govnih.gov In the brain, this signaling is integral to neurometabolic coupling, ensuring that energy supply via blood flow is matched to the metabolic demands of active neurons. frontiersin.orgnih.gov

Compound and Protein Reference Tables

Table 1: Key Chemical Compounds

Compound Name	Chemical Formula	Role in Described Pathways
Lactic acid	C₃H₆O₃	The protonated form of lactate, which rapidly dissociates at physiological pH. youtube.comyoutube.com
Lactate	C₃H₅O₃⁻	The primary circulating form; acts as a key energy fuel and signaling molecule. oup.comyoutube.com
Pyruvate	C₃H₃O₃⁻	A central intermediate in metabolism; the end product of glycolysis, which can be converted to lactate or enter mitochondria. nih.gov
Glucose	C₆H₁₂O₆	A primary carbohydrate fuel source, broken down during glycolysis. nih.gov
Adenosine triphosphate (ATP)	C₁₀H₁₆N₅O₁₃P₃	The main energy currency of the cell, produced via oxidative phosphorylation and glycolysis. nih.govcvphysiology.com
Nicotinamide adenine dinucleotide (NAD+)	C₂₁H₂₇N₇O₁₄P₂	An essential coenzyme in redox reactions; regenerated from NADH during lactate production. nih.gov
NADH	C₂₁H₂₉N₇O₁₄P₂	The reduced form of NAD+; donates electrons for ATP production. neurology.org
Cyclic adenosine monophosphate (cAMP)	C₁₀H₁₂N₅O₆P	A second messenger molecule whose production is inhibited by lactate-GPR81 signaling. nih.gov
Glutamate	C₅H₉NO₄	A primary excitatory neurotransmitter that stimulates astrocyte glycolysis. researchgate.net

Table 2: Key Proteins (Enzymes and Transporters)

Protein Name	Type	Function
Lactate Dehydrogenase (LDH)	Enzyme	Catalyzes the interconversion of pyruvate and lactate. Isoforms like LDH1 (in neurons/heart) and LDH5 (in astrocytes/muscle) favor different directions of the reaction. neurology.orgnih.gov
Monocarboxylate Transporter 1 (MCT1)	Transporter	Facilitates lactate transport across cell membranes; found in astrocytes, oxidative muscle fibers, and the heart. nih.govnih.gov
Monocarboxylate Transporter 2 (MCT2)	Transporter	A high-affinity lactate transporter found predominantly in neurons. nih.govneurology.orgmdpi.com
Monocarboxylate Transporter 4 (MCT4)	Transporter	A lower-affinity lactate transporter primarily responsible for exporting lactate from glycolytic cells like astrocytes and fast-twitch muscle fibers. nih.govnih.gov
GPR81 (HCAR1)	Receptor	A G-protein coupled receptor on the cell surface that binds lactate, initiating a signaling cascade that reduces intracellular cAMP. aai.orgnih.gov
Adenylyl Cyclase	Enzyme	Produces cAMP; its activity is inhibited upon activation of the Gi-coupled GPR81 receptor by lactate. nih.gov

Inflammatory Responses and Regulation

This compound, and its conjugate base lactate, are now recognized as significant modulators of the immune system, exerting effects that can be either pro- or anti-inflammatory depending on the context. nih.govnih.gov The role of lactate is multifaceted, influenced by the specific immune cell type, the metabolic status of the tissue, and the nature of the pathological process. nih.govnih.gov During an inflammatory event, activated immune cells often switch to aerobic glycolysis, leading to increased lactate production and a drop in pH in the local microenvironment. nih.gov This lactate can then act as a signaling molecule, influencing the very cells that produce it and other nearby cells.

The effects of lactate on different immune cells are varied:

Macrophages : Lactate's influence on macrophages is complex. It can promote an anti-inflammatory M2-like polarization, which is crucial for resolving inflammation and initiating tissue repair. nih.govnih.gov This is partly achieved by inhibiting the activity of the NF-κB pathway and the inflammasome through the G-protein coupled receptor GPR81. nih.gov Conversely, some studies show that lactate can also increase the expression of pro-inflammatory cytokines like IL-1β and IL-6 in certain macrophage-like cells, suggesting a dual role. nih.gov

T Cells : In T lymphocytes, lactate has been shown to inhibit cell motility, effectively trapping them at sites of inflammation. plos.org It can also increase the production of the pro-inflammatory cytokine IL-17 in CD4+ T cells, a key feature in many chronic inflammatory diseases. nih.govplos.org For CD8+ T cells, lactate can suppress their cytotoxic activity. frontiersin.org

Neutrophils : In neutrophils, lactate has been shown to induce NETosis, a specific form of cell death that releases neutrophil extracellular traps (NETs), which can trap and kill pathogens but also contribute to inflammation. nih.gov

Table 1: Effects of Lactate on Various Immune Cells

Cell Type	Primary Effect of Lactate	Key Mechanisms
Macrophages	Predominantly anti-inflammatory (M2 polarization) but can be pro-inflammatory. nih.govnih.govnih.gov	GPR81 activation, inhibition of NF-κB and inflammasome. nih.gov
CD4+ T Cells	Inhibits motility, increases IL-17 production (pro-inflammatory). nih.govplos.org	Dependent on the sodium lactate transporter Slc5a12. plos.org
CD8+ T Cells	Inhibits motility and cytolytic activity. plos.orgfrontiersin.org	Dependent on the this compound transporter Slc16a1. plos.org
Dendritic Cells	Suppresses activation and cytokine production. frontiersin.org	Activation of GPR81, leading to reduced cAMP. frontiersin.org
Neutrophils	Induces NETosis. nih.gov	MCT1-dependent PAD4 activation. nih.gov

Cell Proliferation and Differentiation

Lactate is increasingly understood to be more than a metabolic waste product; it is an active signaling molecule that influences fundamental cellular processes like proliferation and differentiation. tandfonline.com Research indicates that lactate plays a significant role in tissue regeneration and the activity of stem cells. tandfonline.com For instance, it has been shown to promote the activity and proliferation of various types of stem cells, including those in hair follicles and the intestine. tandfonline.com

In the context of immunity, lactate can influence the differentiation of immune cells. It promotes the polarization of macrophages toward an M2, or anti-inflammatory, phenotype, which is involved in wound healing and tissue repair. nih.govnih.gov Furthermore, lactate can drive the differentiation of naive CD4+ T cells into pro-inflammatory Th17 cells under certain conditions, highlighting its context-dependent role in shaping immune cell fate. frontiersin.org Recent studies have also found that lactate can enhance the "stemness" of CD8+ T cells, which refers to their capacity for self-renewal and long-term functional persistence, a crucial aspect of anti-tumor immunity. frontlinegenomics.com

Neuro-Hormonal Regulation and Brain Function

Noradrenaline Release Modulation

Lactate serves as a key signaling molecule in the communication between astrocytes and neurons, particularly within the locus coeruleus (LC), the brain's principal source of noradrenaline. physoc.orgnih.gov Research demonstrates that astrocytes, when activated, release L-lactate which in turn excites LC neurons and triggers the release of noradrenaline. nih.gov This process suggests that lactate is not just an energy substrate for neurons but also an active participant in neuromodulation. physoc.org

Studies using cell-based reporter systems have confirmed that applying L-lactate directly to organotypic slices containing the locus coeruleus evokes noradrenaline release. mdpi.com This signaling is independent of lactate's caloric value and appears to involve specific receptor targets on noradrenergic neurons. nih.govmdpi.com This astrocyte-to-neuron lactate signaling pathway represents a powerful mechanism for modulating noradrenergic transmission throughout the brain, influencing functions such as arousal, attention, and stress responses. physoc.orgnih.gov

Cognitive Function and Memory Formation

Lactate is essential for cognitive processes, particularly learning and memory formation. nih.govfrontiersin.org The transfer of lactate from astrocytes to neurons is a critical step for the consolidation of long-term memory. nih.govnih.gov When this transport is blocked, the memorization process is also inhibited. epfl.ch Lactate contributes to memory in several ways.

First, it serves as a crucial energy source for neurons to sustain the high metabolic demands of synaptic plasticity. oup.com Second, and perhaps more importantly, lactate acts as a signaling molecule that directly influences the molecular machinery of memory. epfl.ch It enhances the activity of N-methyl-D-aspartate (NMDA) receptors, which are critical for synaptic plasticity, and promotes the expression of several key genes involved in memory formation. nih.govnatureasia.com

Table 2: Plasticity-Related Genes Upregulated by L-Lactate

Gene	Function in the Brain	Reference
BDNF	(Brain-Derived Neurotrophic Factor) Promotes neuron survival, growth, and synaptic plasticity.	nih.govnatureasia.comnih.gov
Arc	(Activity-Regulated Cytoskeleton-associated protein) Involved in synaptic strengthening and memory consolidation.	nih.govnatureasia.com
c-Fos	An immediate early gene used as a marker for neuronal activity; involved in signal transduction.	natureasia.com
Zif268	(Also known as Egr1) A transcription factor linked to late-phase long-term potentiation and memory.	natureasia.com

Studies have shown that lactate released from muscles during exercise can cross the blood-brain barrier and induce the expression of Brain-Derived Neurotrophic Factor (BDNF) in the hippocampus, a brain region vital for learning and memory. nih.govnih.govjneurosci.org This lactate-dependent increase in BDNF is associated with improved spatial learning and memory. nih.govresearchgate.net

Neuroprotection

Lactate exhibits significant neuroprotective properties, particularly in conditions of metabolic stress such as traumatic brain injury (TBI), ischemia (stroke), and hypoglycemia. frontiersin.orgnih.govmdpi.com Traditionally viewed as harmful in the brain, lactate is now understood to be a preferred energy substrate for neurons, especially when the normal supply of glucose is compromised. mdpi.comwisconsin.edu

Following a brain injury, cerebral glucose metabolism is often depressed, creating an energy crisis. nih.gov Lactate can be taken up and oxidized by neurons to produce ATP, thereby helping to maintain neuronal integrity and function. frontiersin.orgmdpi.com This is metabolically efficient as lactate does not require ATP to be oxidized, unlike glucose. mdpi.com

Beyond its role as an alternative fuel, lactate also acts as a signaling molecule to confer neuroprotection. It can reduce neuronal damage from excitotoxicity by modulating NMDA receptor activity. neurology.org Furthermore, lactate administration has been shown to reduce cognitive deficits and intracranial pressure in both animal models and human patients with TBI. mdpi.comwisconsin.edu Studies have also shown that both L-lactate and D-lactate can decrease infarct volume and ameliorate neurological deficits following a stroke. frontiersin.org This neuroprotective effect is mediated in part by its role as an energy substrate and through activation of the GPR81 receptor. frontiersin.org

Epigenetic Modulation by Lactate

A groundbreaking discovery in cell metabolism and genetics is the role of lactate as an epigenetic modulator. nih.govepigenie.com Lactate can directly influence gene expression through a novel post-translational modification known as histone lactylation. nih.govfrontiersin.org This process involves the attachment of a lactyl group, derived from lactate, to lysine (B10760008) residues on histone proteins. nih.govkhu.ac.kr Histones are the proteins around which DNA is wound, and modifications to them can alter chromatin structure, making genes more or less accessible for transcription.

Histone lactylation serves as a direct link between the metabolic state of a cell (specifically, the rate of glycolysis) and the regulation of gene expression. nih.govepigenie.com Conditions that increase glycolysis, such as hypoxia or bacterial infection, lead to higher intracellular lactate levels, which in turn stimulates histone lactylation and subsequent gene transcription. nih.gov

This mechanism has been particularly well-studied in macrophages. During an immune response to bacteria, there is a temporal shift in histone modifications. Researchers have proposed the existence of an endogenous "lactate clock," where the delayed accumulation of lactate and subsequent histone lactylation in the late phase of macrophage activation turns on a specific set of genes. nih.govepigenie.com These genes, such as Arg1, are often involved in homeostasis and wound healing, suggesting that histone lactylation plays a role in resolving inflammation and promoting tissue repair. nih.govepigenie.com This discovery has profound implications for understanding how metabolic changes in diseases like cancer, sepsis, and autoimmune disorders can drive pathological gene expression. nih.govfrontiersin.org

Lactic Acid in Health and Disease States

Clinical Significance and Biomarker Applications

Lactic acid, a product of anaerobic glycolysis, has emerged as a crucial biomarker in clinical medicine. jrmds.in Its levels in the blood can provide significant prognostic information across a spectrum of critical illnesses. nih.gov Elevated lactate (B86563), or hyperlactatemia, often signals tissue hypoperfusion and metabolic derangement, making it a valuable tool for risk stratification and monitoring the response to therapy in acutely ill patients. nih.govradiometer.com

In the intensive care unit (ICU), serum lactate is a well-established and powerful predictor of mortality. nih.govitaljmed.org Elevated lactate levels upon admission are consistently associated with a higher risk of death and adverse outcomes in critically ill patients, regardless of the underlying cause. nih.govnih.gov The concentration of lactate often correlates with the severity of the illness; one study found that mortality in an ICU reached 17% with lactate concentrations between 2-4 mEq/L and soared to 64% in those with concentrations greater than 8 mEq/L. nih.gov Another study observed 28-day mortality rates of 15.4%, 37%, and 46.9% for patients with lactate levels less than 2, 2 to 3.9, and greater than 4 mmol/L, respectively. nih.gov

Beyond a single measurement, the trend of lactate levels over time, often referred to as lactate clearance, is a critical prognostic indicator. nih.govwhiterose.ac.uk A decrease in lactate levels following resuscitation is associated with improved survival, whereas persistently high or increasing levels signal a poor prognosis. whiterose.ac.ukresearchgate.net A meta-analysis demonstrated that effective lactate clearance is associated with a significantly lower risk of mortality and possesses good diagnostic accuracy for predicting outcomes in critically ill patients. nih.gov This makes serial lactate measurement a key component in guiding resuscitation efforts and evaluating the patient's response to treatment. nih.gov

Table 1: Prognostic Value of Initial Serum Lactate in Critically Ill Patients

Study Population	Lactate Level	Associated Outcome	Source
Medical-Surgical ICU Patients	2-4 mEq/L	17% Mortality	nih.gov
Medical-Surgical ICU Patients	>8 mEq/L	64% Mortality	nih.gov
Critically Ill Patients	<2 mmol/L	15.4% 28-day Mortality	nih.gov
Critically Ill Patients	2-3.9 mmol/L	37% 28-day Mortality	nih.gov

Hyperlactatemia is a hallmark of sepsis and septic shock, serving as a key indicator of severity and a strong independent predictor of mortality. researchgate.netnih.gov The Third International Consensus Definitions for Sepsis and Septic Shock (Sepsis-3) includes a lactate level of >2 mmol/L as part of the clinical criteria to identify septic shock, highlighting its central role in diagnosis. radiometer.comradiometeramerica.com The presence of elevated lactate reflects the profound circulatory, cellular, and metabolic abnormalities that characterize septic shock. radiometer.com

Historically, sepsis-associated hyperlactatemia was primarily attributed to tissue hypoxia and anaerobic glycolysis due to hypoperfusion, or an "oxygen debt". italjmed.orgnih.gov However, current evidence suggests a more complex pathophysiology, where increased aerobic glycolysis driven by the systemic stress response (particularly adrenergic stimulation) also plays a significant role. nih.govatsjournals.org In this context, lactate production may be an adaptive response to the hypermetabolic state of sepsis. italjmed.org

Regardless of the precise mechanism, the prognostic value of lactate in sepsis is undisputed. researchgate.net Mortality rates increase significantly with rising lactate levels; a concentration above 4.0 mmol/L has been associated with mortality rates of 28.4% or higher. italjmed.orgnews-medical.net Furthermore, lactate clearance is a critical therapeutic goal and prognostic marker in the management of septic shock. nih.gov Patients who effectively clear lactate in response to treatment have a markedly better chance of survival compared to those with persistently elevated levels. news-medical.net

Lactic acidosis is a frequent and serious complication in patients with acute kidney injury (AKI), particularly those in the ICU requiring renal replacement therapy (RRT). oup.comoup.com The kidneys play a secondary but significant role in lactate clearance, metabolizing approximately 30% of the daily lactate produced. ekb.eg In the setting of AKI, this clearance capacity is impaired, which can contribute to the accumulation of lactate and the development of lactic acidosis. nih.govtandfonline.com

Studies have demonstrated a clear link between metformin (B114582) use, the development of AKI, and a subsequent increased risk of lactic acidosis. nih.gov In patients with AKI treated with RRT, the presence of lactic acidosis (defined as lactate > 4 mmol/L) upon ICU admission is an independent and highly significant predictor of 30-day mortality. oup.comoup.com One retrospective study found that in patients with AKI requiring RRT, those with lactic acidosis had a statistically significant lower survival rate compared to those without. oup.com The mortality rate for patients with AKI accompanied by lactic acidosis has been reported to be as high as 80%. nih.gov This underscores the critical prognostic importance of lactate measurement in this vulnerable patient population. oup.comoup.com

In patients presenting with acute upper gastrointestinal bleeding (UGIB), an elevated serum lactate level upon admission is a moderately accurate predictor of adverse clinical outcomes, including in-hospital mortality, rebleeding, and the need for ICU admission. nih.govgastrores.org While risk scores like the Glasgow-Blatchford score (GBS) and Rockall score are used to stratify risk, lactate has emerged as a valuable complementary biomarker. gastrores.orgnih.gov

An elevated lactate level in the context of GIB reflects tissue hypoperfusion resulting from significant blood loss. nih.gov Several studies have found a significant correlation between higher initial lactate levels and increased mortality. gastrores.orgnih.gov For instance, one study reported a mean venous lactate of 4.80 mmol/L in non-survivors compared to 2.37 mmol/L in survivors. nih.gov A meta-analysis showed that lactate level had a sensitivity of 72% and a specificity of 75% for predicting mortality in UGIB patients. nih.gov Adding lactate measurement to existing clinical risk scores, such as the clinical Rockall score, has been shown to improve the prediction of in-hospital death. coreem.net

Table 2: Lactate as a Predictor in Acute Upper Gastrointestinal Bleeding

Outcome Predicted	Lactate Cutoff Value	Key Finding	Source
Mortality	2.32 mmol/L	Statistically significant difference in mean lactate between survivors and non-survivors (2.37 vs 4.80 mmol/L).	nih.gov
Mortality	>2.1 mmol/L	Sensitivity of 87%, Specificity of 55%.	coreem.net
Need for Transfusion	1.58 mmol/L	Helped predict the need for red blood cell transfusion.	nih.gov

Role in Cancer Biology and Therapy

This compound, long considered a mere metabolic waste product, is now recognized as a key oncometabolite that plays a central role in cancer progression, immune evasion, and resistance to therapy. frontiersin.orgnih.govresearchgate.net Tumor cells famously exhibit a metabolic shift known as the "Warburg effect," characterized by a high rate of glycolysis and subsequent lactate production, even in the presence of oxygen. frontiersin.org This metabolic reprogramming is now considered a hallmark of cancer. nih.gov The resulting accumulation of lactate within the tumor microenvironment (TME) is not a passive byproduct but an active driver of malignancy. frontiersin.orgnih.gov

Lactate functions as more than just a waste product; it serves as a metabolic fuel for oxidative cancer cells within the tumor, a signaling molecule, and a potent modulator of the tumor microenvironment. researchgate.netnih.gov By contributing to an acidic TME, lactate promotes angiogenesis, invasion, and metastasis, while also profoundly suppressing the anti-tumor immune response. nih.govresearchgate.net These multifaceted roles make the this compound metabolic pathway a promising target for novel cancer therapies. nih.govnih.gov

The high rate of aerobic glycolysis in cancer cells leads to the production and extrusion of large quantities of this compound into the extracellular space. nih.govnih.gov This process, facilitated by monocarboxylate transporters (MCTs) like MCT1 and MCT4, results in the significant acidification of the tumor microenvironment, with the extracellular pH often dropping to values between 6.0 and 6.9, compared to the normal physiological pH of ~7.4. frontiersin.orgnih.govannualreviews.org

This acidic TME is a critical factor in cancer progression. nih.gov The low pH directly promotes tumor invasion and metastasis by activating proteases and enhancing cell motility. frontiersin.org It also stimulates angiogenesis, the formation of new blood vessels necessary to sustain tumor growth. nih.govnih.gov Crucially, the acidic and lactate-rich environment creates a hostile setting for immune cells, thereby facilitating immune evasion. nih.govfrontiersin.org The acidity impairs the function of cytotoxic T lymphocytes and natural killer (NK) cells, which are critical for killing cancer cells, and promotes the development of immunosuppressive cells like regulatory T cells and M2-polarized macrophages. nih.govnih.govtamhsc.edu This immunosuppression is a major barrier to effective anti-cancer immunity and has been associated with a worse clinical prognosis. frontiersin.orgnih.gov

Table 3: Mentioned Compounds

Compound Name
This compound
Glucose
Adenosine (B11128) triphosphate (ATP)
Pyruvate (B1213749)
Bicarbonate
C-reactive protein
Glutamine
Interleukin 10
Interleukin 12
Metformin
Carbon dioxide
Histone H3
Hepatocyte growth factor (HGF)
Transforming growth factor beta-2 (TGF-β2)
Vascular endothelial growth factor (VEGF)
Interferon-gamma (IFN-γ)
Interleukin-4 (IL-4)
Programmed death-ligand 1 (PD-L1)
Phosphoenolpyruvate (PEP)

This compound in Immune Evasion and Immunosuppression

This compound, long considered a metabolic waste product of glycolysis, is now recognized as a pivotal signaling molecule, or "oncometabolite," that actively orchestrates an immunosuppressive tumor microenvironment (TME). nih.govmdpi.comyoutube.com The high rate of glycolysis in cancer cells, known as the Warburg effect, leads to the accumulation of lactate and a subsequent acidification of the TME, with pH levels dropping to between 6.0 and 6.5. youtube.com This acidic milieu is a key mechanism by which tumors evade the immune system. nih.govmdpi.com The excess this compound and the resulting acidic conditions create a hostile environment for various immune cells, effectively blunting both innate and adaptive anti-cancer immune responses. mdpi.comresearchgate.netnih.gov This suppression enables cancer cells to survive and proliferate, laying the groundwork for malignant progression. nih.gov The immunosuppressive functions of lactate are multifaceted, involving the direct inhibition of effector immune cells and the promotion of immunosuppressive cell types, thereby helping tumors to evade immune destruction. researchgate.netnih.gov

Macrophage and NK Cell Modulation

This compound significantly alters the function of innate immune cells within the tumor microenvironment, particularly macrophages and Natural Killer (NK) cells. It is a key factor in polarizing tumor-associated macrophages (TAMs) towards an M2-like phenotype, which is associated with tumor promotion, tissue remodeling, and immunosuppression. researchgate.netnih.govtandfonline.com This polarization is driven by several mechanisms, including the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α) and the activation of signaling pathways like ERK-STAT3 and G-protein-coupled receptor 132 (GPR132). nih.govtandfonline.com Lactate-induced M2 polarization leads to a decrease in the secretion of pro-inflammatory cytokines such as IL-6 and an increase in anti-inflammatory cytokines like IL-10, further dampening the anti-tumor immune response. nih.govnih.gov

The cytotoxic activity of NK cells, a critical component of the innate immune system's defense against tumors, is also severely hampered by the lactate-rich TME. nih.govnih.gov High concentrations of lactate directly inhibit the cytolytic functions of NK cells and can induce their apoptosis. nih.govfrontiersin.org Mechanistically, lactate has been shown to decrease the expression of activation receptors like NKp46 and inhibit the production of vital effector molecules such as Interferon-gamma (IFN-γ) and granzyme B. nih.govfrontiersin.org This inhibition is partly mediated by the suppression of the Nuclear Factor of Activated T cells (NFAT) signaling pathway in NK cells. nih.gov Furthermore, lactate indirectly restrains NK cell function by promoting the accumulation of myeloid-derived suppressor cells (MDSCs), another immunosuppressive cell population. nih.govnih.gov

Immune Cell	Effect of this compound	Key Mechanisms
Macrophages	Promotes polarization to M2-like (pro-tumor) phenotype. nih.govtandfonline.com	Stabilization of HIF-1α, activation of ERK-STAT3 and GPR132 signaling. nih.govtandfonline.com
Natural Killer (NK) Cells	Inhibits cytotoxic function and induces apoptosis. nih.govnih.gov	Downregulation of activating receptors (e.g., NKp46), reduced IFN-γ production via NFAT pathway inhibition. nih.govfrontiersin.org

T-cell Activity and Proliferation Inhibition

The adaptive immune response, particularly that mediated by cytotoxic T lymphocytes (CTLs or CD8+ T cells), is profoundly suppressed by the high lactate concentrations found in the TME. nih.govlabroots.com Activated T cells themselves rely on glycolysis for energy and must efficiently export the resulting this compound to maintain their metabolic function. researchgate.net The high extracellular lactate concentration in the TME disrupts the necessary concentration gradient, blocking lactate export from T cells via the monocarboxylate transporter 1 (MCT1). mdpi.comnih.gov The resulting intracellular accumulation of this compound disturbs T-cell metabolism, leading to a state of anergy and functional exhaustion. researchgate.net

Research has demonstrated that this compound can suppress the proliferation and cytokine production of human CTLs by up to 95% and reduce their cytotoxic activity by 50%. researchgate.net This functional impairment is linked to the inhibition of key signaling pathways, such as the p38 and JNK/c-JUN pathways, which are crucial for the production of IFN-γ. nih.gov The acidic environment also prevents the proper function of immune cells, and neutralizing the TME's acidity has been shown to reverse this suppression. nih.gov Consequently, the accumulation of this compound leads to a reduction in the number and activity of CTLs within the tumor, representing a significant barrier to effective anti-tumor immunity. nih.gov

Regulatory T Cell Promotion

In stark contrast to its inhibitory effects on effector immune cells, this compound actively supports the function and stability of regulatory T cells (Tregs), a subset of T cells that suppress the immune system. nih.govjohnshopkins.edurepec.org This creates a metabolic symbiosis where the tumor's metabolic waste product fuels the very cells that protect it from immune attack. nih.gov While effector T cells are impaired by high lactate, Tregs are metabolically flexible and can utilize lactate as an alternative fuel source to maintain their suppressive function and proliferation within the harsh TME. nih.govjohnshopkins.edupitt.edu

Lactate uptake by Tregs is mediated by the monocarboxylate transporter 1 (MCT1). nih.govnih.gov Studies have shown that in highly glycolytic tumors, lactate promotes the expression of the programmed death-1 (PD-1) receptor on Tregs. nih.govaacrjournals.org This upregulation enhances the suppressive activity of Tregs, particularly following PD-1 blockade immunotherapy, contributing to treatment resistance. nih.govaacrjournals.org The ability of Tregs to thrive in high-lactate conditions, which are detrimental to cytotoxic T cells, shifts the balance of immune cells in the TME towards a state of profound immunosuppression, representing a major barrier to cancer immunity. nih.govjohnshopkins.edurepec.org

Tumor Cell Proliferation, Invasion, and Metastasis

Lactate acts as a signaling molecule that stimulates processes essential for tumor expansion. For instance, it promotes angiogenesis, the formation of new blood vessels, which is critical for supplying nutrients to a growing tumor. nih.govnih.gov This is achieved in part by stimulating vascular endothelial cells to produce factors like vascular endothelial growth factor (VEGF) and interleukin-8 (IL-8). researchgate.netsciencepublishinggroup.com Furthermore, lactate can induce the expression of transforming growth factor-beta 2 (TGF-β2), which not only contributes to immunosuppression but also promotes cancer cell migration. researchgate.netsciencepublishinggroup.com By fueling these interconnected processes, lactate creates a positive feedback loop that drives tumor growth and dissemination. researchgate.net

Metabolic Reprogramming in Cancer Cells

This compound is a central player in the metabolic reprogramming of cancer cells, functioning as both a critical fuel source and a signaling molecule. nih.govmdpi.com The traditional view of the Warburg effect posits that cancer cells convert glucose to lactate, which is then expelled as waste. mdpi.com However, a more complex picture of "metabolic symbiosis" has emerged. In this model, hypoxic cancer cells, which are often located further from blood vessels, produce large amounts of lactate through glycolysis. This lactate is then transported out of the cell via monocarboxylate transporter 4 (MCT4). sciencepublishinggroup.comnih.gov

Neighboring cancer cells in more oxygenated regions can then import this lactate via monocarboxylate transporter 1 (MCT1) and use it as a primary fuel for the tricarboxylic acid (TCA) cycle and oxidative phosphorylation. nih.govnih.gov This metabolic coupling allows for a more efficient use of available nutrients throughout the tumor, where lactate shuttling spares glucose for the most hypoxic cells. nih.gov A variation of this is the "reverse Warburg effect," where cancer-associated fibroblasts (CAFs) produce lactate that is then consumed by tumor cells. nih.govnih.gov This metabolic flexibility allows cancer cells to adapt and thrive in nutrient-poor conditions, such as glucose deprivation, by switching to an oxidative phenotype fueled by lactate. mdpi.com

Metabolic Concept	Description	Key Transporters
Warburg Effect	Cancer cells favor aerobic glycolysis, converting glucose to lactate even when oxygen is present. mdpi.com	N/A (focus on production)
Metabolic Symbiosis	Hypoxic cancer cells produce lactate, which is exported via MCT4 and utilized by oxygenated cancer cells as fuel via MCT1. nih.govnih.gov	MCT1, MCT4
Reverse Warburg Effect	Cancer-associated fibroblasts (CAFs) produce and export lactate, which is taken up and used by cancer cells for energy. nih.govnih.gov	MCT1 (in cancer cells)

Therapeutic Targeting of Lactate Metabolism in Cancer

The critical role of lactate in promoting tumor growth, immunosuppression, and metastasis has identified its metabolic pathway as a promising target for cancer therapy. nih.govnih.govnih.gov Therapeutic strategies primarily focus on two key areas: inhibiting lactate production and blocking its transport across cell membranes. nih.govexplorationpub.com

Inhibiting lactate dehydrogenase A (LDHA), the enzyme that catalyzes the conversion of pyruvate to lactate, is a major approach. explorationpub.com Several small-molecule inhibitors of LDHA, such as oxamate, gossypol, FX11, and N-hydroxyindole (NHI), have demonstrated anti-cancer activity in preclinical studies by reducing lactate production. nih.govexplorationpub.com

Another key strategy is to block the monocarboxylate transporters (MCTs), particularly MCT1 and MCT4, which are responsible for shuttling lactate into and out of cells. nih.govexplorationpub.com Inhibiting these transporters disrupts the metabolic symbiosis within the tumor, leading to intracellular lactate accumulation and metabolic catastrophe in glycolytic cells, or starvation in lactate-dependent cells. nih.govnews-medical.net The MCT1 inhibitor AZD3965 has entered phase I clinical trials, highlighting the therapeutic potential of this approach. nih.govexplorationpub.com By disrupting the lactate-centric network that supports tumors, these targeted therapies aim to inhibit cancer growth, reduce immunosuppression, and potentially enhance the efficacy of other treatments like immunotherapy and radiotherapy. nih.govnih.gov

Neurological Disorders and Dysfunction

This compound, primarily produced by astrocytes in the brain, is a crucial energy source for neurons. nih.gov However, disruptions in its balance, leading to either deficiency or accumulation, are linked to neurological dysfunction and the onset of various neuropsychiatric disorders. nih.govnih.gov The accumulation of this compound can lead to a state of lactic acidosis, which may contribute to neuroinflammation and oxidative stress, thereby impairing neuronal function and survival. numberanalytics.com This metabolic disturbance is a significant factor in the progression of conditions like stroke and traumatic brain injury, where elevated lactate levels often predict poorer outcomes. numberanalytics.com The diverse roles of this compound as an energy substrate and a signaling molecule underscore the importance of its regulation for maintaining normal brain function. nih.govnih.gov

Major Depressive Disorder, Schizophrenia, Alzheimer’s Disease, Multiple Sclerosis

Evidence suggests a significant link between altered this compound metabolism and several major neurological and psychiatric conditions. nih.govnih.gov

Major Depressive Disorder (MDD): In patients with MDD, there is evidence of impaired brain energy metabolism. nih.gov Studies have found increased levels of both glucose and lactate in the pregenual anterior cingulate cortex (PACC) of individuals with depression, with these increases correlating with the severity of depressive symptoms. nih.gov This suggests a metabolic shift towards glycolysis and a reduced capacity for mitochondrial clearance of lactate. nih.gov Elevated lactate concentrations in the cerebrospinal fluid (CSF) of MDD patients have also been reported, pointing to mitochondrial dysfunction as a potential cause for the accumulation of lactate and subsequent disturbances in neuronal energy metabolism. nih.govnih.gov Conversely, some research indicates that L-lactate itself may have antidepressant-like effects. nih.gov Studies in animal models have shown that administering L-lactate can reduce depressive behaviors like anhedonia, an effect linked to the restoration of neurogenesis in the hippocampus. technologynetworks.comnccr-synapsy.chgilmorehealth.com

Schizophrenia: Altered brain energy metabolism is a recurring finding in schizophrenia research. nih.gov A meta-analysis revealed that individuals with schizophrenia have higher lactate levels in the brain compared to healthy controls, although blood lactate levels did not show a significant difference. nih.gov This suggests that the regulation of lactate levels in the brain and peripheral tissues may be independent. nih.gov This elevated brain lactate is thought to stem from impaired oxidative phosphorylation, leading to an accumulation of lactate from glycolysis and a subsequent decrease in brain pH. nih.govmdpi.com This acidification can, in turn, affect neurotransmitter systems, including increasing synaptic dopamine (B1211576) levels and altering N-methyl-D-aspartate (NMDA) receptor function, both of which are implicated in the pathophysiology of schizophrenia. mdpi.com In one study, elevated lactate in the anterior cingulate cortex was negatively correlated with cognitive function and functional capacity in patients. nih.gov

Alzheimer’s Disease (AD): The role of lactate in Alzheimer's Disease is complex. AD is characterized by impaired cerebral glucose metabolism, and lactate can serve as an alternative fuel for neurons. nih.govoup.com However, studies suggest that while lactate production may be beneficial in healthy aging, increased lactate metabolism might contribute to cognitive decline in AD. uwo.ca Some clinical studies have found that elevated lactate levels are negatively correlated with memory performance in AD patients. uwo.ca On the other hand, lactate is also involved in processes like synaptic plasticity and angiogenesis, which could be protective. nih.gov Activating the lactate receptor, HCAR1, is being explored as a potential therapeutic strategy, as it may influence neuroinflammation and neurodegeneration. nih.gov Research using engineered probiotics to deliver specific proteins has also shown promise in preclinical AD models, impacting factors related to the disease's major hallmarks. aging-us.com

Multiple Sclerosis (MS): A growing body of evidence links elevated lactate levels to mitochondrial dysfunction and disease progression in Multiple Sclerosis. multiplesclerosisnewstoday.comlivediseasefree.com Studies have found that serum lactate levels in MS patients can be nearly three times higher than in healthy controls. livediseasefree.com These increased levels are more pronounced in progressive forms of MS compared to relapsing-remitting types and show a linear correlation with the degree of disability as measured by the Expanded Disability Status Scale (EDSS). livediseasefree.comresearchgate.net Similarly, lactate is elevated in the cerebrospinal fluid (CSF) of MS patients and is associated with longer disease duration and severity. multiplesclerosisnewstoday.com This accumulation of lactate is thought to result from impaired energy metabolism and mitochondrial dysfunction, leading to an increase in glycolysis. livediseasefree.com Consequently, serum lactate is being investigated as a potential biomarker for monitoring MS progression and disability. livediseasefree.comekb.eg

Research Findings on Lactate Levels in Neurological Disorders

Cardiovascular Diseases

Lactate is increasingly recognized for its multifaceted role in the cardiovascular system, acting not just as a metabolic byproduct but also as a vital energy source and signaling molecule. frontiersin.orgnih.gov The heart is the organ with the highest lactate consumption in the body. frontiersin.org Under normal physiological conditions, fatty acids are the primary fuel for the myocardium; however, during times of stress, such as exercise or shock, the heart's uptake and utilization of lactate increase significantly. frontiersin.orgfrontiersin.orgnih.gov Elevated lactate concentrations are associated with various cardiovascular diseases and often signal a poor prognosis. frontiersin.orgdovepress.com Research indicates that lactate can influence cardiac electrophysiological activity, modulate the function of vascular smooth muscle cells, and promote angiogenesis (the formation of new blood vessels), which is a potentially cardioprotective effect in ischemic conditions. frontiersin.org

Myocardial Ischemia and Heart Failure

In the context of ischemic heart disease and heart failure, lactate metabolism undergoes significant shifts and carries important prognostic implications.

Myocardial Ischemia: When a myocardial infarction (heart attack) occurs, the heart muscle is deprived of oxygen, causing a switch from its usual aerobic metabolism (oxidative phosphorylation) to anaerobic glycolysis. nih.gov This results in the production and accumulation of lactate. frontiersin.orgnih.gov While historically viewed as a waste product, recent evidence suggests that this accumulated lactate can serve as an important alternative fuel for the ischemic myocardium. frontiersin.org Elevated blood lactate levels are frequently observed in patients with acute coronary syndromes (ACS) and are considered a marker of stress and prognosis. frontiersin.orgnih.gov In patients with ST-elevation myocardial infarction (STEMI), high lactate levels upon admission are associated with worse outcomes, including increased 30-day mortality and larger infarct size. nih.gov

Heart Failure: In patients with heart failure, particularly acute heart failure, blood lactate levels are often significantly increased. dovepress.com Elevated lactate is a strong predictor of poor prognosis in this population. frontiersin.org In cases of cardiogenic shock, a severe condition where the heart suddenly can't pump enough blood to meet the body's needs, lactic acidosis is a common and serious complication. ahajournals.org The severity of both lactic acidosis (high lactate levels) and acidemia (low blood pH) are independently associated with a higher risk of 30-day mortality, even beyond other standard measures of shock severity. ahajournals.org Patients with both a lactate level of ≥5 mmol/L and a blood pH of <7.2 face the highest mortality risk. ahajournals.org While lactate levels are consistently high in acute heart failure, they show little change in patients with chronic heart failure. dovepress.com

Prognostic Significance of Lactate in Acute Cardiac Conditions

D-Lactic Acidosis and Associated Conditions

D-lactic acidosis is a rare form of metabolic acidosis characterized by the accumulation of D-lactate, a stereoisomer of the more common L-lactate. doctorabad.commsdmanuals.com Unlike L-lactate, which is the principal isomer produced and metabolized by human cells, D-lactate is poorly metabolized by human lactate dehydrogenase. msdmanuals.com Its accumulation can lead to encephalopathy and metabolic acidosis with a high anion gap. nih.gov

The primary cause of D-lactic acidosis is short bowel syndrome, which can result from conditions like jejunoileal bypass surgery or extensive small bowel resection. doctorabad.comnih.gov In these individuals, undigested carbohydrates reach the colon, where they are fermented by an overgrowth of gram-positive anaerobic bacteria (like Lactobacilli) that produce large amounts of D-lactic acid. doctorabad.comnih.gov This D-lactate is then absorbed into the bloodstream, where it accumulates. msdmanuals.com Ingestion of large amounts of propylene (B89431) glycol, a solvent used in some intravenous medications, can also be metabolized to D-lactate and cause acidosis. doctorabad.com Additionally, D-lactate may accumulate in some patients with diabetic ketoacidosis. doctorabad.comnih.gov

The clinical presentation is typically characterized by recurrent episodes of neurological symptoms, often triggered by a high carbohydrate meal. doctorabad.comnih.gov Patients may appear confused, "drunk" without alcohol intake, and exhibit slurred speech, ataxia (unsteady gait), loss of memory, and irritability. nih.govdoctorabad.comnih.gov

Characteristics of D-Lactic Acidosis

Biotechnological Production and Applications of Lactic Acid

Microbial Fermentation for Lactic Acid Production

Microbial fermentation is the primary method for industrial-scale production of this compound, accounting for approximately 90% of global output. editverse.com This process utilizes various microorganisms to convert carbohydrates into this compound. nih.gov this compound bacteria (LAB) are the most commonly employed microorganisms for this purpose due to their high efficiency and safety. nih.govwikipedia.org

This compound bacteria are a group of Gram-positive, acid-tolerant bacteria that produce this compound as a major byproduct of carbohydrate fermentation. wikipedia.orgnih.gov Key genera of LAB used in industrial fermentation include Lactobacillus, Lactococcus, Streptococcus, Pediococcus, and Enterococcus. nih.govwikipedia.org These bacteria are favored for their "generally recognized as safe" (GRAS) status, stemming from their long history of use in fermented foods. wikipedia.org

LAB can be categorized as either homofermentative or heterofermentative. Homofermentative LAB, such as certain species of Lactobacillus, convert one mole of glucose into two moles of this compound, offering high yields close to the theoretical maximum. nih.govmdpi.com This characteristic makes them particularly suitable for commercial production where high concentrations of this compound (over 100 g/L) are desired. nih.gov Heterofermentative LAB, in contrast, produce a mix of this compound, ethanol (B145695) or acetate, and carbon dioxide. mdpi.com

While LAB are efficient producers, they often have complex nutritional requirements, which can increase production costs. nih.gov

Table 1: Common this compound Bacteria (LAB) Genera in Food Fermentation

Genus	Typical Morphology	Fermentation Type
Lactobacillus	Rod-shaped	Homofermentative or Heterofermentative
Lactococcus	Spherical	Homofermentative
Leuconostoc	Spherical	Heterofermentative
Pediococcus	Spherical	Homofermentative
Streptococcus	Spherical	Homofermentative

This table is based on information from various sources. nih.govwikipedia.orgnih.gov

Optimizing fermentation conditions is crucial for maximizing this compound yield and productivity. Key parameters that are controlled during the process include temperature, pH, and substrate concentration. editverse.compatsnap.com

Temperature: Most LAB have an optimal growth temperature between 30-45°C. editverse.com For instance, Lactobacillus acidophilus and Streptococcus thermophilus grow well at 45°C. editverse.com Maintaining the optimal temperature ensures maximal metabolic activity of the microorganisms. patsnap.com

pH: The optimal pH for this compound production by LAB is typically between 5.5 and 6.5. mdpi.comaip.org Low pH levels can inhibit microbial growth and metabolic activity. aip.org For example, a study on Lactobacillus casei found that a pH of 5.5 was optimal for both cell growth and this compound accumulation. biomedres.us Conversely, excessively low pH can negatively impact cell viability over the long term. biomedres.us

Substrate and Nutrient Concentration: High concentrations of the initial substrate can sometimes inhibit microbial growth. biomedres.us Fed-batch and continuous fermentation strategies can be employed to maintain optimal substrate levels and avoid inhibition. biomedres.us The availability of essential nutrients, such as nitrogen sources, also plays a significant role in fermentation efficiency. ftb.com.hr

Recent studies have utilized response surface methodology to systematically optimize these parameters. For example, one study determined the optimal temperature and pH for this compound production by a Lactobacillus species to be 39.6°C and 5.9, respectively, resulting in a significant increase in production. ftb.com.hr

Table 2: Optimal Fermentation Conditions for Select LAB Strains

LAB Strain	Optimal Temperature (°C)	Optimal pH	Reference
Lactobacillus casei	37	6.5	aip.org
Lactobacillus rhamnosus	37	6.5	aip.org
Lactococcus lactis	30-37	5.0-6.5	lu.setandfonline.com

The cost of raw materials is a significant factor in the economics of this compound production. mdpi.com Consequently, there is considerable interest in utilizing low-cost and readily available feedstocks, including various forms of biomass and industrial and agricultural waste materials.

Lignocellulosic biomass, such as agricultural residues (e.g., rice straw, corncobs, sugarcane bagasse), represents an abundant and inexpensive source of carbohydrates. nih.govmdpi.com However, the complex structure of lignocellulose requires a pretreatment step to break it down into fermentable sugars, which can be a costly process. editverse.comnih.gov

Food waste is another promising feedstock for this compound fermentation. farmersjoint.comresearchgate.net Various types of food waste, including fruit and vegetable scraps, can be converted into a nutritious substrate for LAB. farmersjoint.com Research has shown that supplementation of food waste with additional nutrients, such as nitrogen from digestate, can enhance this compound production. frontiersin.orgnih.gov For example, a study demonstrated that a mixture of pear pomace and ricotta cheese whey could be effectively fermented by Lactobacillus casei to produce this compound with a high yield. mdpi.com

Genetic Engineering and Strain Optimization of this compound Bacteria

Genetic engineering and metabolic engineering strategies are being employed to enhance the capabilities of LAB for industrial applications. csbj.orgtandfonline.com These approaches aim to improve production efficiency and develop novel therapeutic uses for these bacteria. portlandpress.com

Metabolic engineering focuses on modifying the metabolic pathways of LAB to increase the yield and productivity of this compound. csbj.org One key strategy involves redirecting carbon flux towards this compound production by manipulating key enzymes in the glycolytic pathway. csbj.org For instance, genetic modifications can be introduced to favor the homolactic fermentation pathway, thereby maximizing the conversion of glucose to this compound. researchgate.net

Furthermore, genetic engineering can improve the robustness of LAB strains, making them more tolerant to the stresses encountered during industrial fermentation, such as low pH and high temperatures. tandfonline.com Overexpression of stress-related proteins, such as heat shock proteins, has been shown to enhance the survival and performance of LAB under challenging conditions. tandfonline.com

Genetically engineered LAB are being explored as live vectors for the delivery of therapeutic molecules to mucosal surfaces. nih.gov Their GRAS status and ability to survive in the gastrointestinal tract make them ideal candidates for this purpose. portlandpress.comnih.gov

Engineered LAB can be designed to produce and secrete a variety of bioactive proteins, including cytokines, enzymes, and antigens for vaccines. nih.govnih.gov This in-situ production can provide a more targeted and efficient delivery system compared to traditional methods. portlandpress.com For example, recombinant LAB have been developed to deliver interleukin-10 (IL-10) for the treatment of Crohn's disease, a technology that has advanced to clinical trials. nih.gov

Other therapeutic applications under investigation include the use of engineered LAB to:

Deliver vaccines: LAB can be engineered to express antigens from pathogenic organisms, stimulating an immune response upon mucosal administration. nih.govtandfonline.com

Modulate the immune system: By producing specific cytokines or other immunomodulatory molecules, engineered LAB can help in managing allergies and autoimmune diseases. nih.govnih.gov

Treat metabolic disorders: Engineered probiotics have the potential to modify host metabolism and are being investigated for applications in conditions like type 1 diabetes. nih.gov

These advancements in genetic engineering are paving the way for the development of a new generation of "live biotherapeutics" with a wide range of potential health benefits. frontiersin.org

Antimicrobial Compound Production

This compound bacteria (LAB) are known to produce a variety of compounds with antimicrobial properties, contributing to their competitive advantage in various environments. nhri.org.tw The primary and most well-known antimicrobial agent is this compound itself, which lowers the pH of the environment, creating conditions that are inhospitable to many pathogenic and spoilage microorganisms. frontiersin.org However, the antimicrobial action of LAB is not solely due to acidification. They also produce a range of other substances that contribute to their inhibitory effects. nhri.org.twfrontiersin.org

One of the most significant groups of antimicrobial compounds produced by LAB are bacteriocins . nih.gov These are ribosomally synthesized peptides that can have a bactericidal (killing) or bacteriostatic (inhibiting growth) effect on other bacteria, particularly those that are closely related to the producer strain. nih.govfrontiersin.org Nisin, produced by Lactococcus lactis, is a well-characterized bacteriocin that has been approved as a food preservative in many countries. nih.gov Bacteriocins typically exert their antimicrobial action by forming pores in the cell membrane of target bacteria, leading to the dissipation of the proton motive force and ultimately cell death. frontiersin.org

Beyond bacteriocins, some strains of LAB, such as Lactobacillus plantarum, have been found to produce other low molecular weight antimicrobial compounds. nih.govoup.com Research has identified a synergistic effect of these compounds with this compound. For instance, a study on Lactobacillus plantarum VTT E-78076 identified a fraction containing benzoic acid, 5-methyl-2,4-imidazolidinedione (methylhydantoin), tetrahydro-4-hydroxy-4-methyl-2H-pyran-2-one (mevalonolactone), and 3-(2-methylpropyl)-2,5-piperazinedione (cyclo(glycyl-L-leucyl)). nih.govoup.com While these compounds individually showed modest inhibition at low concentrations, their combined application with this compound resulted in complete inhibition of the test organism Pantoea agglomerans. nih.gov

The antimicrobial portfolio of LAB can also include other metabolites such as hydrogen peroxide and diacetyl, further broadening their inhibitory spectrum. nhri.org.twfrontiersin.org The production of these diverse antimicrobial compounds makes this compound bacteria valuable in food fermentations for preservation and as probiotics to modulate the gut microbiota. frontiersin.orgnih.gov

Table 1: Examples of Antimicrobial Compounds Produced by this compound Bacteria

Compound Class	Specific Examples	Producing Organism (Example)	Mode of Action
Organic Acids	This compound, Acetic acid	Lactobacillus spp.	Lowering of pH, disruption of cell membrane function
Bacteriocins	Nisin	Lactococcus lactis	Pore formation in the cell membrane of target bacteria
Low Molecular Weight Compounds	Benzoic acid, Methylhydantoin, Mevalonolactone, Cyclo(glycyl-L-leucyl)	Lactobacillus plantarum	Synergistic inhibition with this compound
Other Metabolites	Hydrogen peroxide, Diacetyl	Lactobacillus spp.	Oxidative damage, inhibition of enzymes

Biopolymer Synthesis: Polythis compound (PLA) Production

Polythis compound (PLA) is a biodegradable and biocompatible thermoplastic polyester derived from renewable resources like corn starch or sugarcane. biopak.combiopolylab.com Its synthesis from this compound is a cornerstone of its production.

The monomer for PLA synthesis is this compound, which exists as two stereoisomers: L-lactic acid and D-lactic acid. nih.gov The properties of the resulting PLA polymer are highly dependent on the stereochemical composition of the monomers used. aidic.it For the production of high molecular weight PLA, two primary polymerization methods are employed: direct condensation polymerization of this compound and ring-opening polymerization (ROP) of lactide, the cyclic dimer of this compound. wikipedia.orgalfa-chemistry.comnih.gov

Direct Condensation Polymerization: This method involves the direct polycondensation of this compound, where water is removed to drive the reaction towards the formation of high molecular weight polymer chains. wikipedia.orgalfa-chemistry.com The process is typically carried out under high vacuum and elevated temperatures (less than 200°C) to facilitate the removal of water, a byproduct of the esterification reaction. wikipedia.org While conceptually simpler, achieving very high molecular weights with this method can be challenging due to the difficulty of removing the last traces of water. nih.gov

Ring-Opening Polymerization (ROP): This is the most common industrial method for producing high molecular weight PLA. wikipedia.orgnih.gov The process begins with the synthesis of the cyclic intermediate, lactide, from this compound oligomers through a depolymerization reaction at high temperatures and low pressure. mdpi.com The purified lactide then undergoes ring-opening polymerization, typically initiated by metal-based catalysts such as tin octoate (stannous octoate). aidic.itwikipedia.org ROP allows for better control over the molecular weight and structure of the final polymer. mdpi.com Different forms of lactide (L-lactide, D-lactide, meso-lactide) can be used to produce various types of PLA with distinct properties. For instance, the polymerization of L-lactide results in poly(L-lactic acid) (PLLA), a semi-crystalline polymer, while the polymerization of a racemic mixture of L- and D-lactides yields poly(DL-lactic acid) (PDLLA), which is amorphous. aidic.itwikipedia.org

Table 2: Comparison of PLA Polymerization Techniques

Feature	Direct Condensation Polymerization	Ring-Opening Polymerization (ROP)
Starting Monomer	This compound	Lactide (cyclic dimer of this compound)
Key Process	Removal of water via vacuum and heat	Catalytic ring-opening of lactide
Catalysts	Often catalyst-free or simple acid catalysts	Metal-based catalysts (e.g., tin octoate)
Molecular Weight Control	More challenging to achieve high molecular weight	Better control over high molecular weight
Industrial Preference	Less common for high molecular weight PLA	The predominant industrial method

PLA is a leading bioplastic for sustainable packaging solutions due to its favorable properties and environmental benefits. biopak.combiopolylab.com It is derived from renewable resources, making it an alternative to petroleum-based plastics. biopolylab.combiologischverpacken.de One of its key advantages is its biodegradability and compostability under industrial composting conditions, where it breaks down into water and carbon dioxide. biopak.combiologischverpacken.de

The physical properties of PLA make it suitable for a wide range of food packaging applications. nih.govresearchgate.net It is typically transparent and rigid, with mechanical properties comparable to conventional plastics like polystyrene and PET. mdpi.com This allows for its use in applications such as:

Containers and Trays: For fresh produce, salads, and ready-to-eat meals. hyfpack.com

Films and Wraps: For packaging bakery products, snacks, and confectionery. hyfpack.com

Bottles and Cups: For cold beverages.

Utensils: Disposable cutlery. youtube.com

PLA's barrier properties against moisture, light, fats, and gases help in preserving the freshness and extending the shelf life of food products. youtube.com However, standard PLA has a relatively low melting point, making it unsuitable for hot food applications. To overcome this, modifications such as crystallization (CPLA) can be employed to increase its heat resistance. innova-supply.com While PLA offers significant environmental advantages, it is important to note that its biodegradation primarily occurs in industrial composting facilities, not in typical landfill or marine environments. heraldopenaccess.us

The biocompatibility and biodegradability of PLA have made it a valuable material in the biomedical field. nih.govnih.gov When used in the body, PLA degrades through hydrolysis into this compound, a natural metabolite, which is then safely processed by the body. nih.gov This eliminates the need for a second surgery to remove implants. nih.gov

PLA and its copolymers, such as poly(lactic-co-glycolic acid) (PLGA), have been approved by the U.S. Food and Drug Administration (FDA) for various medical applications. nih.govnanomedicine-rj.com These applications include:

Drug Delivery Systems: PLA can be fabricated into microparticles, nanoparticles, and films for the controlled release of drugs. nih.govnih.govnih.gov This allows for targeted drug delivery, reduced side effects, and improved patient compliance. nih.govresearchgate.net The degradation rate of the PLA matrix can be tailored to control the drug release profile over a desired period. nih.gov

Tissue Engineering: PLA is widely used to create porous scaffolds that provide a temporary structure for cells to attach, proliferate, and form new tissue. nih.govtandfonline.comresearchgate.net These scaffolds are designed to mimic the extracellular matrix and degrade as new tissue regenerates. tandfonline.com PLA-based scaffolds have been investigated for bone, cartilage, and skin regeneration. tandfonline.commnba-journal.com

Medical Implants and Devices: Due to its mechanical strength, PLA is used in orthopedic fixation devices such as screws, plates, and pins for bone fractures. nih.gov It provides the necessary support for healing and then gradually biodegrades. sincdoo.com Other applications include biodegradable sutures, stents, and surgical meshes. nih.govnih.govmdpi.com The molecular weight of the PLA used in these applications is typically high to ensure sufficient mechanical strength during the healing process. nih.gov

Analytical Methods for Lactic Acid Quantification in Research

Biomarker Quantification and Clinical Monitoring

Lactic acid is a crucial biomarker in clinical medicine, with its levels in the blood providing significant insights into the body's metabolic state, particularly regarding tissue perfusion and oxygenation. nih.govnih.gov The monitoring of lactate (B86563) is indispensable in the management of critically ill patients, including those with sepsis, shock, trauma, and severe pneumonia. spandidos-publications.comnih.gov Elevated lactate levels, or hyperlactatemia, often signal tissue hypoxia, where cells resort to anaerobic metabolism for energy, leading to an accumulation of lactate. nih.govmedlineplus.gov However, it is also recognized that increased glycolysis, independent of oxygen availability, can contribute to hyperlactatemia, especially in critically ill individuals. nih.gov

The concentration of lactate is a strong prognostic indicator; elevated levels are correlated with increased morbidity and mortality. nih.govnih.gov Consequently, dynamic monitoring of lactate levels is a key component of patient assessment and is used to guide therapeutic interventions and evaluate their effectiveness. nih.govspandidos-publications.com For instance, in the context of sepsis, lactate-guided resuscitation has been shown to improve patient outcomes. nih.gov A decrease in lactate levels over time can indicate a positive response to treatment and improved tissue perfusion, whereas persistently high or rising levels may signal a worsening condition requiring an escalation of care. nih.govdroracle.ai While a lactate test can identify high levels of this compound, it does not diagnose the specific underlying cause. medlineplus.gov

In normal physiological conditions, the concentration of L-lactic acid in the blood is typically in the range of 0.5 to 1 mmol/L. nih.govnih.gov Levels between 2 and 4 mmol/L are considered indicative of hyperlactatemia, and concentrations exceeding 4 mmol/L are classified as severe hyperlactatemia or lactic acidosis, which can be associated with a drop in blood pH below 7.35. nih.govnih.gov It is important to note that a significant relationship between lactate concentration and pH is generally observed only at these higher levels, making the term "lactate-associated acidosis" a more precise description in many cases. nih.govnih.gov

The following table summarizes the interpretation of clinical lactate levels:

Table 1: Clinical Interpretation of Blood Lactate Levels

Lactate Level (mmol/L)	Interpretation	Clinical Significance
0.5 - 1	Normal Range	Indicates normal tissue oxygenation and metabolism in an unstressed state. nih.gov
2 - 4	Hyperlactatemia	Considered elevated; may indicate stress, increased glycolysis, or mild hypoperfusion. nih.gov
> 4	Severe Hyperlactatemia / Lactic Acidosis	A critical level indicating significant metabolic disturbance, often associated with tissue hypoxia, shock, or sepsis, and linked to increased mortality. nih.govspandidos-publications.comnih.govnih.gov

A variety of analytical methods are employed for the quantification of this compound in research and clinical settings, each with distinct principles, advantages, and limitations. The choice of method often depends on the specific requirements of the study or clinical scenario, such as the need for high sensitivity, enantiomer specificity, or rapid turnaround time.

High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for quantifying this compound. sigmaaldrich.comnih.gov This technique is particularly valuable for its ability to separate and individually quantify the L- and D-lactic acid enantiomers, which is crucial as they have different metabolic origins and clinical implications. nih.govsigmaaldrich.com For example, an excess of D-lactic acid can lead to metabolic acidosis and neurological symptoms, making its specific detection important for diagnosis. sigmaaldrich.com Enzymatic assays are also used, but they may lack the sensitivity and specificity of chromatographic methods, especially for quantifying the low levels of D-lactic acid found in newborns. sigmaaldrich.com Spectrophotometry offers a simpler and more cost-effective alternative, based on the colorimetric reaction of lactate with iron(III) chloride. researchgate.net

The table below provides a comparison of common analytical methods for this compound quantification.

Table 2: Comparison of Analytical Methods for this compound Quantification

Method	Principle	Advantages	Limitations
HPLC / LC-MS/MS	Chromatographic separation followed by mass spectrometric detection. sigmaaldrich.comnih.gov	High sensitivity and specificity; able to distinguish between L- and D-enantiomers. sigmaaldrich.com	Requires sophisticated equipment and complex sample preparation. researchgate.net
Enzymatic Assays	Utilizes lactate-specific enzymes (e.g., lactate dehydrogenase) to produce a measurable product. sigmaaldrich.com	Relatively simple and can be automated.	May lack sensitivity and specificity, particularly for D-lactic acid at low concentrations. sigmaaldrich.com
Spectrophotometry	Measures the light absorption of a colored complex formed between lactate and a reagent like iron(III) chloride. researchgate.net	Inexpensive and rapid. researchgate.net	Lower sensitivity and specificity compared to HPLC; may be subject to interference from other substances. researchgate.net
Biosensors	Utilizes a biological recognition element (e.g., an enzyme) integrated with a transducer to produce a signal proportional to lactate concentration. nih.gov	Enables rapid, point-of-care testing.	Performance can be influenced by sample matrix and environmental conditions.

Research studies have provided detailed findings on this compound quantification in various biological contexts. For instance, in patients with short bowel syndrome, a condition that can lead to D-lactic acidosis, significantly elevated levels of D-lactate have been measured in blood plasma. nih.gov Isotope tracing studies using 13C-labeled glucose have enabled researchers to quantify the contribution of different metabolic pathways to lactate production, revealing that in certain cell types, glycolysis accounts for 82-90% of lactate generation, with the pentose (B10789219) phosphate (B84403) pathway and other sources contributing smaller percentages. nih.gov

The following table presents selected research findings on the quantification of this compound.

Table 3: Selected Research Findings on this compound Quantification

Research Focus	Analytical Method	Key Findings	Reference
Enantiomer Quantification in Urine	HPLC-MS/MS using an Astec CHIROBIOTIC R chiral column	L-lactic acid quantifiable range: 2-400 µmol/L; D-lactic acid quantifiable range: 0.5-100 µmol/L. The method is noted for its high accuracy and precision.	sigmaaldrich.com
D-lactic Acidosis Case Studies	Not specified, likely enzymatic or chromatographic	In a 14-year-old with short bowel syndrome, plasma D-lactate was 11.2 mmol/L, while L-lactate was 2.89 mmol/L. In a 5-year-old with the same condition, D-lactate was 8.19 mmol/L and L-lactate was 0.92 mmol/L.	nih.gov
Metabolic Pathway Analysis	13C-labeled glucose tracing with LC-MS/MS	In Hela and K562 cells, lactate from glycolysis accounted for ~90% of total lactate, with the pentose phosphate pathway contributing ~6-7%.	nih.gov

| Spectrophotometric Determination | Reaction with Iron(III) Chloride | A calibration curve was established in the range of 0.3 to 10 g/L of this compound, with a correlation coefficient of 0.9999. The analytical wavelength was 390 nm. | researchgate.net |

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Environmental and Sustainability Aspects of Lactic Acid Production

Life Cycle Assessment (LCA) of Lactic Acid Production

A Life Cycle Assessment (LCA) is a standardized methodology used to systematically and quantitatively evaluate the environmental performance of a product throughout its entire life cycle, from raw material extraction to production, use, and final disposal ("cradle-to-grave"). corbion.com For this compound, a "cradle-to-gate" analysis is commonly performed, which encompasses all stages from feedstock cultivation or collection to the point where the purified this compound leaves the production facility. researchgate.net Key environmental impact categories typically assessed include greenhouse gas (GHG) emissions (carbon footprint), energy consumption, water use, land use, and potential for acidification and eutrophication. corbion.com

The choice of feedstock is a dominant factor influencing the environmental profile of this compound. researchgate.net Production routes are generally categorized by the type of feedstock used: first-generation (e.g., corn, sugarcane), second-generation (e.g., lignocellulosic biomass like corn stover and sugarcane bagasse), and waste-based or third-generation feedstocks (e.g., food waste, algae). researchgate.networldscientific.com

Research comparing different feedstocks reveals significant variations in environmental impacts. For instance, a study comparing this compound production from corn, corn stover, and the macroalgae Laminaria sp. found that feedstock production and biorefinery processes are the major contributors to the life cycle impact profile. researchgate.net The energy mix and the specifics of biomass processing are critical within these stages. researchgate.net

Interactive Data Table: Comparative Environmental Impact of this compound Production from Various Feedstocks

Feedstock	Production Pathway	GHG Emissions (kg CO₂e/kg this compound)	Key Findings
Sugarcane	Fermentation in Thailand	0.3 - 0.6	The range reflects sensitivity to energy credits from bagasse cogeneration. researchgate.net
Corn	Fermentation	1.2	Conventional first-generation feedstock with a notable carbon footprint. osti.gov
Corn Stover	Fermentation	0.3	Second-generation feedstock showing a lower carbon footprint than corn. osti.gov
Food Waste	Fermentation	-1.4 to -4.2	Negative emissions are possible due to avoided emissions from conventional waste management. researchgate.netosti.gov
Wastewater Sludge	Fermentation	-1.5 (for PLA)	Demonstrates the potential for significant GHG reductions by valorizing waste streams. researchgate.net
Swine Manure	Fermentation	-3.6 (for PLA)	Highlights the environmental benefits of using agricultural waste. researchgate.net

This table is interactive. Click on the headers to sort the data.

The production of bio-based this compound generally demonstrates a significant environmental advantage over its fossil-based counterpart, with studies indicating a potential reduction of 80-99% in environmental burdens across most impact categories. researchgate.net However, the environmental hotspots within the bio-based production process itself require careful management. For example, in the production of this compound from sugarcane in Thailand, key contributors to the carbon footprint include energy use (electricity and steam) at the this compound plant and nitrous oxide (N₂O) emissions from fertilizer application in the sugarcane fields. corbion.com Similarly, for production from bread waste, wastewater from anaerobic digestion and the cooling water utility were identified as major environmental hotspots. nih.gov The use of certain feedstocks, like the macroalgae Laminaria sp., can have high energy demands, particularly for drying, which can dominate the impact profile. researchgate.net

Reduction of Environmental Impacts and Circular Economy Integration

Efforts to enhance the sustainability of this compound production are increasingly focused on reducing its environmental footprint and integrating it into a circular economy model. This involves optimizing processes, valorizing by-products, and utilizing waste streams as feedstocks.

Process integration and optimization are key strategies. For instance, employing pinch technology to improve thermal efficiency and heat recovery within a this compound plant can lead to a significant reduction in environmental impacts. nih.gov The choice of fermentation and purification technology also plays a crucial role. A gypsum-free process using magnesium hydroxide (B78521) (Mg(OH)₂) as a neutralizing agent, followed by reactive distillation for purification, is considered a promising method for industrial production that can reduce waste. researchgate.net

The valorization of by-products is a cornerstone of circularity in this compound production. A notable example is the generation of gypsum (calcium sulfate) when calcium hydroxide is used to neutralize the acid during fermentation. This gypsum can be repurposed as a soil conditioner in agriculture, creating a closed-loop system. corbion.comworldscientific.com Another approach involves the integration of this compound production with anaerobic digestion. The digestate from the anaerobic digestion of food waste can serve as a nutrient source for this compound fermentation, reducing the need for synthetic fertilizers. frontiersin.orgnih.gov

The concept of a biorefinery, where multiple products are generated from a single feedstock, is central to the circular economy of this compound. For example, in a lignocellulosic biorefinery, both C5 and C6 sugars can be converted into various chemicals, with the lignin (B12514952) fraction being used for energy generation or the production of other valuable materials. daneshyari.com This integrated approach maximizes resource utilization and minimizes waste.

The use of waste materials as feedstocks is a powerful strategy for reducing the environmental impact of this compound production. carboncloud.com Various waste streams, including food waste, agricultural residues like fruit wastes, and industrial by-products such as whey from the dairy industry, have been successfully used to produce this compound. researchgate.netosti.govresearchgate.net This not only diverts waste from landfills, reducing associated methane (B114726) emissions, but also lowers the demand for dedicated agricultural land and resources. carboncloud.comosti.gov The production of this compound from waste can even result in a negative carbon footprint, as it avoids the emissions that would have been generated from conventional waste disposal methods. osti.gov

Future Directions and Emerging Research Areas

Unidentified Receptors and Signaling Pathways

While the G protein-coupled receptor HCA1 (GPR81) is a known receptor for lactate (B86563), there is growing evidence suggesting the existence of other, yet unidentified, lactate receptors and signaling mechanisms. nih.govresearchgate.net Research indicates that lactate can modulate cellular functions through both receptor-dependent and receptor-independent pathways. researchgate.net Some of the proposed mechanisms for lactate signaling require levels of lactate that are typically only reached during specific physiological states like intense exercise or pathological conditions such as ischemia, suggesting that its signaling role may be context-dependent. nih.gov

Emerging research is focused on elucidating these novel pathways. For instance, studies have pointed towards the potential for lactate to influence cellular processes by altering the ATP/ADP ratio or the cellular redox state upon its entry into neurons. nih.gov Furthermore, lactate has been shown to interact with various signaling pathways, including those mediated by HIF-1, PGC-1 alpha, and other anabolic signals, although the precise mechanisms are still under investigation. mdpi.com The discovery of lactate's ability to induce lactylation of histones represents a significant advance, indicating a direct role in epigenetic regulation of gene expression. researchgate.net Future investigations will likely focus on identifying new lactate-binding proteins and unraveling the complex downstream effects of these interactions, which could reveal new therapeutic targets for a range of diseases.

Lactate's Role in the Muscle-Brain Endocrine Circuit

The traditional view of lactate as a fatigue-inducing waste product has been supplanted by the understanding that it serves as a critical signaling molecule and energy source, particularly within the muscle-brain endocrine circuit. During physical exercise, skeletal muscle produces significant amounts of lactate, which can then be transported to the brain. mdpi.commdpi.com This muscle-derived lactate is not only utilized by neurons as a preferential energy source over glucose but also acts as a signaling molecule that can modulate brain function. nih.govneurology.org

Studies have demonstrated that lactate can cross the blood-brain barrier via monocarboxylate transporters (MCTs) and influence various aspects of neuroplasticity, including learning, memory, and neurogenesis. nih.govneurology.orgfrontiersin.org For example, the shuttle of lactate from astrocytes to neurons is considered essential for the establishment and maintenance of long-term memory. mdpi.com Lactate has been shown to induce the expression of plasticity-related genes in neurons. mdpi.com Research also suggests that lactate plays a role in conveying information about muscle metabolism and fatigue to the brain. researchgate.net The intricate communication between muscle and brain, mediated by lactate, opens up new avenues for understanding the cognitive benefits of exercise and developing interventions for neurological and psychiatric disorders. frontiersin.orgresearchgate.netresearchgate.net

Lactate and Gut Microbiota Interactions

The gut microbiome is a dynamic ecosystem where lactate plays a pivotal role in microbial metabolism and community structure. While many gut bacteria produce lactate, it typically does not accumulate in a healthy gut because it is consumed by other microbes. nih.govelsevierpure.com This cross-feeding relationship is crucial for maintaining a stable gut environment.

Specific groups of bacteria, known as lactate-utilizing bacteria, convert lactate into other short-chain fatty acids like butyrate (B1204436) and propionate, which have beneficial effects on host health. nih.govasm.org For instance, Veillonella species are known to consume lactate produced by lactobacilli. nih.govfao.org This interaction is not merely a one-way street; in co-cultures, the growth and metabolic activity of both lactate-producing and lactate-utilizing bacteria can be enhanced. fao.org An imbalance in this system, leading to lactate accumulation, is often associated with gut microbiota perturbation and certain disease states. asm.org Research in this area is increasingly focused on understanding the specific microbial interactions and metabolic pathways involved in lactate utilization. nih.gov These findings could lead to the development of novel probiotics and dietary interventions aimed at modulating the gut microbiota to improve health. nih.govyoutube.com

Key Lactate-Utilizing Gut Bacteria	Products of Lactate Metabolism
Veillonella spp.	Propionate, Acetate
Coprococcus catus	Propionate
Anaerostipes spp.	Butyrate
Desulfovibrio spp.	Sulphide (in the presence of sulphate)

Advanced Biotechnological Approaches

The increasing demand for lactic acid in various industries, from food to bioplastics, has spurred the development of advanced biotechnological approaches for its production. mdpi.com Metabolic engineering has emerged as a powerful tool to enhance the efficiency of this compound production in microorganisms. nih.gov Scientists are using genetic engineering techniques, such as CRISPR-Cas9, to modify the metabolic pathways of bacteria and yeast to increase this compound yields and reduce the formation of byproducts. asm.orgnumberanalytics.com

Microorganism	Genetic Engineering Strategy	Feedstock
Saccharomyces cerevisiae (Yeast)	Introduction of lactate dehydrogenase (LDH) genes, reduction of ethanol (B145695) production	Glucose, various sugars
Lactococcus lactis (Bacteria)	Knocking out lactate dehydrogenase, overexpressing NADH oxidase	Sugars
Escherichia coli (Bacteria)	Genetic modification for high productivity	Various sugars
Corynebacterium glutamicum (Bacteria)	Genetic modification for high productivity	Various sugars
Methylorubrum extorquens	Chromosomal integration of d-lactate dehydrogenase, enhancement of pyruvate (B1213749) flux	Methanol

Integration of Lactate-targeting Strategies with Existing Therapies

Targeting lactate metabolism is a promising new strategy in the treatment of various diseases, particularly cancer. The highly glycolytic nature of many tumors leads to the accumulation of lactate in the tumor microenvironment, which contributes to immune evasion and therapeutic resistance. researchgate.netfrontiersin.org Consequently, researchers are investigating the integration of lactate-targeting strategies with existing therapies to enhance their efficacy.

One promising approach is the combination of lactate transport inhibitors, which block the export of lactate from cancer cells, with other anti-cancer treatments. nih.gov For example, combining these inhibitors with metformin (B114582), a drug that inhibits mitochondrial respiration, has shown synergistic effects in preclinical studies. nih.gov Similarly, targeting lactate metabolism can improve the effectiveness of immunotherapy. utswmed.org By reducing lactate levels in the tumor microenvironment, it is possible to enhance the activity of effector immune cells like CD8+ T cells and overcome the immunosuppressive effects of regulatory T cells. utswmed.orgnih.govnih.gov Lactate itself, when administered in certain contexts, has been found to boost the anti-tumor immune response, suggesting a complex role that can be harnessed for therapeutic benefit. utswmed.org Future clinical trials are anticipated to explore these combination therapies, potentially leading to more effective treatment regimens for cancer and other diseases characterized by altered lactate metabolism. nih.gov

Q & A

How can researchers design experiments to optimize lactic acid production in microbial fermentation systems?

Methodological Answer:
Optimization requires statistical experimental designs (e.g., Box-Behnken, Plackett-Burman) to evaluate multiple variables (e.g., pH, temperature, nutrient concentrations). For example:

• Box-Behnken Design (): Tests interactions between variables (e.g., substrate concentration, agitation rate) through quadratic regression models. A 3D response surface is generated to identify optimal conditions (e.g., 37°C, pH 6.5, yielding 95 g/L this compound) .
• Plackett-Burman Design (): Screens significant variables (e.g., corn steep liquor (CSL), K2HPO4) via a fractional factorial approach. Variables with p < 0.05 are prioritized for further optimization .
  Data Reference: Table 2 in and Table 3 in provide coded/uncoded variable matrices and response values.

What statistical models are used to analyze variables affecting this compound yield?

Methodological Answer:

• Quadratic Regression Models (): Developed using backward elimination (alpha = 0.10) to predict this compound concentration. Example equation:
  Y = 12.5 + 1.2X₁ + 0.8X₂ - 0.6X₁² (where X₁ = glucose concentration, X₂ = inoculum size) .
• Central Composite Design (CCD) ( ): Generates second-order polynomial models to maximize yield (87.8%) and productivity (2.7 g/L·h), validated through ANOVA (p < 0.05) .

How can contradictions in this compound yield data across studies be resolved?

Methodological Answer:
Contradictions often arise from variable selection, strain specificity, or measurement techniques. Strategies include:

• Meta-Analysis: Compare studies using similar designs (e.g., immobilized vs. free-cell systems).
• Sensitivity Analysis: Test variables (e.g., identified temperature as non-significant, while found it critical) .
• Standardized Protocols: Use JECFA purity guidelines ( ) to normalize measurement methods .

What advanced methods enable enantiomeric separation of D- and L-lactic acid?

Methodological Answer:

• Chiral Chromatography ( ): Uses β-cyclodextrin-coated columns for enantiomer resolution. Optimal conditions (e.g., 15 mM cyclodextrin, pH 4.5) are determined via factorial design .
• Immunoaffinity LC-MS (): Achieves 0.1 ng/mL detection limits in urine samples, validated through recovery assays (85–110%) .

How do researchers assess this compound’s role in microbial cross-feeding or competition?

Methodological Answer:

• Metabolomic Profiling ( ): Quantifies short-chain fatty acids (SCFAs) via GC-MS to study this compound metabolism in gut microbiota .
• Co-Culture Experiments: Measure this compound consumption rates (e.g., Lactobacillus vs. Bifidobacterium) using pH-stat bioreactors .

What methods ensure this compound purity and compliance with regulatory standards?

Methodological Answer:

• Titration & Spectrophotometry ( ): JECFA specifies ≥95% purity via titration with NaOH (phenolphthalein indicator) and UV detection at 210 nm .
• HPLC Validation (): Confirms absence of dilactide contaminants (<0.5%) using C18 columns .

How are in vivo models designed to study this compound’s physiological effects?

Methodological Answer:

• Rodent Studies ( ): Use randomized post-test control groups (e.g., 18 Wistar rats) to measure blood lactate via Accutrend Plus tools. Dosages (e.g., 0.5–1.5% feed inclusion) are tested with ANOVA and Tukey’s HSD .
• Completely Randomized Designs ( ): Assign treatments (e.g., R0–R3) with five replicates to assess growth performance in poultry .

How do analytical techniques impact variability in this compound quantification?

Methodological Answer:

• Enzymatic vs. Chromatographic Methods ( ): Enzymatic kits (e.g., Megazyme K-DLATE) show ±5% variability, while LC-MS achieves ±1% precision but requires costly infrastructure .
• Sample Preparation: Centrifugation (10,000×g, 10 min) and filtration (0.22 µm) reduce matrix interference .

What challenges arise when scaling lab-optimized this compound production to pilot systems?

Methodological Answer:

• Mass Transfer Limitations ( ): Lab-scale agitation (200 rpm) may not translate to industrial bioreactors; CFD modeling optimizes shear stress .
• Cost-Benefit Analysis: Substitute synthetic media with agro-industrial waste (e.g., molasses in ) to reduce raw material costs by 40% .

How do carbon sources influence this compound production efficiency?

Methodological Answer:

• Comparative Fermentation ( ): Test glucose, fructose, and xylose in batch reactors. Glucose yields 90% conversion, while xylose requires adaptive laboratory evolution for strain engineering .
• Kinetic Modeling ( ): Monod equations (µ = µ_max[S]/(K_s + [S])) predict substrate uptake rates under varying C/N ratios .

Tables Referenced:

• Table 2 (): Box-Behnken variable matrix for pH, temperature, and substrate optimization.
• Table 3 (): Plackett-Burman design highlighting CSL and K2HPO4 as critical variables.
• JECFA Assay ( ): Titration protocols for this compound purity validation.